An In-Depth Technical Guide to Avibactam-d4 Sodium Salt: Structure, Properties, and Applications
Introduction: The Convergence of Antibiotic Potentiation and Bioanalytical Precision Avibactam: A Paradigm Shift in β-Lactamase Inhibition The escalating crisis of antibiotic resistance, particularly among Gram-negative...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Convergence of Antibiotic Potentiation and Bioanalytical Precision
Avibactam: A Paradigm Shift in β-Lactamase Inhibition
The escalating crisis of antibiotic resistance, particularly among Gram-negative bacteria, has necessitated the development of novel therapeutic strategies. A primary mechanism of resistance is the production of β-lactamase enzymes, which hydrolyze and inactivate β-lactam antibiotics. Avibactam is a groundbreaking β-lactamase inhibitor that operates via a unique, reversible covalent mechanism.[1][2] Unlike traditional inhibitors, it does not possess a β-lactam core, making it structurally distinct and effective against a broader spectrum of β-lactamases, including Ambler class A, class C, and some class D enzymes.[1][3] It is used clinically in combination with antibiotics like ceftazidime to restore their efficacy against many multidrug-resistant pathogens.[4][5]
The Role of Isotopic Labeling: Introduction to Deuteration in Pharmaceutical Sciences
Deuterium, a stable, non-radioactive isotope of hydrogen, contains an additional neutron.[6] This seemingly minor alteration results in a carbon-deuterium (C-D) bond that is significantly stronger (6-10 times) than a carbon-hydrogen (C-H) bond.[7] This phenomenon, known as the kinetic isotope effect (KIE), can dramatically slow the metabolic cleavage of C-H bonds at specific sites ("soft spots") on a drug molecule.[6][7] In therapeutic drug development, this strategy is employed to improve a drug's pharmacokinetic profile, potentially reducing dosing frequency and enhancing safety.[6][8] However, in the context of bioanalysis, deuterium labeling serves a different but equally critical purpose: creating high-fidelity internal standards for mass spectrometry-based quantification.[8][9]
Avibactam-d4 Sodium Salt: Purpose and Scope of this Guide
Avibactam-d4 Sodium Salt is the deuterated analogue of Avibactam sodium. The "d4" designation indicates that four hydrogen atoms on the core structure have been replaced with deuterium. Its primary and indispensable role is not as a therapeutic agent itself, but as a stable isotope-labeled internal standard (SIL-IS) for the precise quantification of avibactam in complex biological matrices such as plasma, urine, and tissue homogenates.[10][11] This guide provides a comprehensive technical overview of Avibactam-d4 sodium salt, detailing its structure, physicochemical properties, and its critical application in the research and development of avibactam-based therapies.
Chemical Structure and Physicochemical Properties
Molecular Structure
Avibactam-d4 features a diazabicyclooctane core, with four deuterium atoms replacing hydrogen on the piperidine ring portion of the structure. This specific placement is chosen to be at non-exchangeable positions, ensuring the stability of the label during analytical processing.
Caption: Chemical structure of Avibactam-d4 Sodium Salt.
Key Identifiers and Properties
The fundamental properties of Avibactam-d4 sodium salt are summarized below. These identifiers are crucial for material sourcing, regulatory documentation, and experimental design.
Property
Value
Reference(s)
Chemical Name
Sulfuric Acid Mono[(1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] Ester-d4 Sodium Salt
Mechanism of Action and the Significance of Deuteration
Avibactam's Reversible Inhibition of β-Lactamases
Avibactam's inhibitory mechanism is a sophisticated, multi-step process that distinguishes it from suicide inhibitors like clavulanic acid.[1][5]
Acylation: Avibactam binds to the active site of a serine-based β-lactamase. The catalytic serine residue attacks the carbonyl carbon of avibactam's urea ring.
Covalent Intermediate: This attack opens the five-membered ring, forming a stable, covalent carbamoyl-enzyme intermediate.[2][5] This complex effectively deactivates the enzyme, preventing it from hydrolyzing β-lactam antibiotics.
Reversible Deacylation: Crucially, this reaction is reversible. The carbamoyl linkage can undergo deacylation, which results in the recyclization and regeneration of the intact, active avibactam molecule, freeing the enzyme.[1][22]
This process is slow, effectively sequestering the enzyme for a prolonged period. The ability of avibactam to be regenerated allows a single molecule to inhibit multiple enzyme molecules, contributing to its high potency.[1][5]
Avibactam-d4 Sodium Salt: Isotopic Purity Specifications and LC-MS/MS Applications in Pharmacokinetics
Executive Summary Avibactam is a potent, non-β-lactam β-lactamase inhibitor (a diazabicyclooctane derivative) critical for overcoming multi-drug resistant bacterial infections when co-administered with antibiotics like c...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Avibactam is a potent, non-β-lactam β-lactamase inhibitor (a diazabicyclooctane derivative) critical for overcoming multi-drug resistant bacterial infections when co-administered with antibiotics like ceftazidime. In pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies, the highly polar nature of avibactam necessitates the use of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for accurate quantification.
This technical guide explores the critical role of Avibactam-d4 sodium salt as a Stable Isotope-Labeled Internal Standard (SIL-IS). We detail the causality behind its stringent isotopic purity specifications, the mechanistic reasoning for specific LC-MS/MS parameters, and provide a self-validating experimental protocol designed to eliminate isotopic cross-talk and matrix effects.
The Analytical Imperative for Stable Isotope-Labeled Internal Standards
In LC-MS/MS bioanalysis, biological matrices (plasma, serum, cerebrospinal fluid) introduce severe matrix effects—specifically, the suppression or enhancement of analyte ionization during Electrospray Ionization (ESI)[1]. Because avibactam lacks a strong UV chromophore and is highly hydrophilic, it is particularly susceptible to these ionization fluctuations[2].
To achieve high precision and accuracy, a SIL-IS is mandatory. Avibactam-d4 is synthesized by replacing four hydrogen atoms on the piperidine ring backbone with deuterium. Because the physicochemical properties of Avibactam-d4 are nearly identical to the unlabeled drug (d0), it co-elutes chromatographically and experiences the exact same matrix effects in the ESI source, perfectly normalizing the quantitative signal[3].
Chemical and Isotopic Specifications of Avibactam-d4 Sodium Salt
For an internal standard to function correctly, its isotopic purity must be strictly controlled. Even trace amounts of unlabeled analyte (d0) within the SIL-IS material will cause direct interference, artificially inflating the measured concentration of the patient sample[4].
Table 1: Chemical and Isotopic Specifications
Parameter
Specification
Mechanistic Rationale
Molecular Formula
C₇H₆D₄N₃NaO₆S
Deuterium labels are located on the stable carbon backbone to prevent rapid H/D exchange in aqueous biological matrices.
Molecular Weight
291.25 g/mol
A +4 Da mass shift ensures baseline isotopic separation from the M+0, M+1, and M+2 natural isotopes of avibactam.
Isotopic Purity (D-enrichment)
> 99.0%
Ensures the vast majority of the IS exists as the d4 isotopologue, maximizing signal intensity and consistency.
Unlabeled Content (d0)
< 0.1%
Critical: Prevents the IS spike from artificially inflating the analyte signal at the Lower Limit of Quantification (LLOQ).
Chemical Purity (HPLC)
> 98.0%
Prevents matrix suppression or unexpected isobaric interferences from synthetic byproducts.
The Causality of the <0.1% d0 Specification:
In a standard TDM assay, the SIL-IS is typically spiked into the sample at a mid-range concentration (e.g., 500 ng/mL). If the Avibactam-d4 standard contains 0.5% d0 impurity, spiking 500 ng/mL of IS will inadvertently introduce 2.5 ng/mL of unlabeled avibactam into the sample. If the assay's LLOQ is 1.0 ng/mL, this synthetic impurity entirely destroys the assay's sensitivity and lower-end accuracy. Therefore, an isotopic purity yielding <0.1% d0 is an absolute requirement[4].
The Causality of Isotopic Interference in LC-MS/MS
Understanding the fragmentation mechanics of avibactam is essential for designing a robust assay. Avibactam possesses a highly acidic sulfate group, making negative electrospray ionization (ESI-) the most efficient mode, yielding a robust deprotonated precursor ion [M-H]⁻[5].
Avibactam (d0): Precursor m/z 264.0
Avibactam-d4 (IS): Precursor m/z 268.0
During Collision-Induced Dissociation (CID) in the mass spectrometer, both precursor ions undergo fragmentation. The most abundant and stable product ion is the cleaved sulfate moiety at m/z 96.0 [5]. Because the deuterium labels in Avibactam-d4 are located on the piperidine ring and not on the sulfate group, the product ion mass remains identical (m/z 96.0) for both the unlabeled analyte and the SIL-IS.
This shared product ion necessitates strict precursor isolation in the first quadrupole (Q1) to prevent cross-talk.
Fig 1: LC-MS/MS workflow and self-validating cross-talk logic for Avibactam-d4 quantification.
To guarantee trustworthiness, the analytical protocol must be a self-validating system . The following methodology incorporates built-in checks to verify isotopic purity and absence of interference during every run[2],[1].
Step 1: Matrix Preparation & IS Spiking
Thaw human plasma samples on ice.
Aliquot 50 µL of plasma (Blank, Zero, Calibration Standards, QCs, and Unknowns) into a 96-well plate.
Add 10 µL of Avibactam-d4 working solution (e.g., 500 ng/mL in 50:50 Methanol:Water) to all wells except the Double Blank and ULOQ cross-talk validation samples. Add 10 µL of make-up solvent to the unspiked wells.
Step 2: Protein Precipitation (Extraction)
Add 200 µL of cold Acetonitrile containing 0.1% Formic Acid to all wells to induce protein precipitation.
Vortex the plate at 1000 RPM for 5 minutes.
Centrifuge at 4000 × g for 10 minutes at 4°C.
Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of LC-MS grade water to match initial mobile phase conditions.
Step 3: Chromatographic Separation
Column: Polar-modified C18 (e.g., Waters HSS T3, 2.1 × 50 mm, 1.8 µm) maintained at 40°C.
Causality for Column Choice: Avibactam is highly hydrophilic. Standard C18 columns result in poor retention and co-elution with the solvent front, leading to severe ion suppression. A polar-modified C18 or HILIC column ensures adequate retention (k' > 2)[3].
Mobile Phase A: 10 mM Ammonium Acetate in Water.
Mobile Phase B: Acetonitrile.
Gradient: 2% B to 60% B over 3.0 minutes.
Step 4: Mass Spectrometry Detection
Ionization: Negative ESI.
MRM Transitions:
Avibactam: m/z 264.0 → 96.0
Avibactam-d4: m/z 268.0 → 96.0
Step 5: System Validation (Cross-Talk & Interference)
A self-validating run must evaluate the parameters outlined in Table 2 before patient data is accepted.
Confirms the Avibactam-d4 standard does not contain sufficient d0 impurity to cause false positives.
Analyte M+4 Interference
ULOQ Sample (Matrix + Analyte only)
IS peak area < 5% of average IS response
Confirms the natural M+4 isotope of Avibactam does not artificially inflate the IS signal at high concentrations.
Matrix Effect (IS-normalized)
Post-extraction spiked blanks vs. neat solutions
CV of IS-normalized Matrix Factor < 15%
Ensures that any ion suppression/enhancement experienced by the analyte is identically mirrored by the SIL-IS.
Conclusion
The accurate quantification of avibactam in clinical matrices relies entirely on the integrity of the Avibactam-d4 sodium salt internal standard. By enforcing strict isotopic purity specifications (>99% D-enrichment, <0.1% d0) and employing a self-validating LC-MS/MS protocol that actively monitors for isotopic cross-talk, researchers can ensure the highest level of analytical trustworthiness in pharmacokinetic and therapeutic drug monitoring workflows.
References
Clearsynth. "Avibactam-d4 Sodium Salt Specifications." Clearsynth Catalog.
Sillén, H., et al. "Determination of avibactam and ceftazidime in human plasma samples by LC-MS." Bioanalysis, vol. 7, no. 12, 2015, pp. 1423-34.
Martens-Lobenhoffer, J., et al. "Quantification of ceftazidime/avibactam in human plasma and dried blood spots: Implications on stability and sample transport." Journal of Chromatography B, vol. 1193, 2022, 123164.
Dahyot-Fizelier, C., et al. "Prediction of higher ceftazidime–avibactam concentrations in the human renal interstitium compared with unbound plasma using a minimal physiologically based pharmacokinetic model developed in rats and pigs through microdialysis." Antimicrobial Agents and Chemotherapy, 2025.
The Definitive Guide to Preclinical Pharmacokinetics of Avibactam-d4
A Senior Application Scientist's Perspective on Methodologies and Experimental Design Authored by: [Your Name/Gemini AI] Abstract This technical guide provides an in-depth exploration of the preclinical pharmacokinetic p...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Perspective on Methodologies and Experimental Design
Authored by: [Your Name/Gemini AI]
Abstract
This technical guide provides an in-depth exploration of the preclinical pharmacokinetic profiling of avibactam-d4, a deuterated analog of the novel β-lactamase inhibitor, avibactam. Designed for researchers, scientists, and drug development professionals, this document details the scientific rationale, experimental design, and bioanalytical methodologies essential for a comprehensive understanding of the absorption, distribution, metabolism, and excretion (ADME) of avibactam-d4 in preclinical animal models. By integrating established principles of pharmacokinetics with the nuanced effects of deuterium substitution, this guide offers a robust framework for evaluating the potential therapeutic advantages of avibactam-d4.
Introduction: Avibactam and the Rationale for Deuteration
Avibactam is a non-β-lactam, β-lactamase inhibitor that has demonstrated efficacy against a wide range of serine β-lactamases, including Ambler class A, C, and some class D enzymes.[1][2] Its unique mechanism of action involves the formation of a reversible covalent acyl-enzyme intermediate, which protects β-lactam antibiotics from degradation by these enzymes.[1][3] Avibactam is currently in clinical use in combination with antibiotics like ceftazidime to combat infections caused by multidrug-resistant Gram-negative bacteria.[1][2][4]
The pursuit of enhanced therapeutic agents has led to the exploration of deuterated drugs. Deuteration, the selective replacement of hydrogen atoms with their stable isotope deuterium, can significantly alter a drug's metabolic profile.[5][6][7] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, a phenomenon known as the kinetic isotope effect.[5] This increased bond strength can slow down metabolic processes that involve the cleavage of this bond, potentially leading to:
Reduced metabolic rate: This can increase the drug's half-life and exposure.[7][8]
Altered metabolite profile: It may decrease the formation of toxic metabolites.[6][7]
Improved safety and efficacy: These modifications can lead to a more favorable pharmacokinetic and safety profile.[6][8]
This guide focuses on the preclinical pharmacokinetic evaluation of avibactam-d4, a deuterated version of avibactam, to elucidate how deuterium substitution impacts its ADME properties.
Preclinical Pharmacokinetic Study Design
A well-designed preclinical pharmacokinetic study is paramount to understanding the in vivo behavior of avibactam-d4. The choice of animal models, dosing regimens, and sampling strategies must be scientifically justified to yield meaningful and translatable data.
Selection of Preclinical Animal Models
The selection of appropriate animal models is a critical first step. Commonly used species in preclinical pharmacokinetic studies include rodents (mice and rats) and non-rodents (rabbits, dogs, or non-human primates).[9] The choice depends on factors such as metabolic similarity to humans, cost, and ethical considerations. For avibactam, studies in mice and rabbits have been reported.[10][11]
Causality behind the choice:
Rodents (Rats): Rats are often used for initial pharmacokinetic screening due to their small size, cost-effectiveness, and well-characterized physiology. They are suitable for determining basic pharmacokinetic parameters like clearance, volume of distribution, and half-life.
Non-Rodents (Cynomolgus Monkeys): Non-human primates, such as cynomolgus monkeys, often exhibit metabolic pathways more similar to humans, making them a valuable model for more definitive preclinical pharmacokinetic and toxicology studies.[9]
Dosing and Administration
The route of administration should mimic the intended clinical use. Since avibactam is administered intravenously, preclinical studies with avibactam-d4 should primarily utilize intravenous (IV) administration.[10][12]
Intravenous (IV) Bolus and Infusion: An IV bolus allows for the determination of key elimination parameters, while a constant rate infusion can be used to assess steady-state pharmacokinetics.
Dose Selection: Dose levels should be selected to provide exposures that are relevant to the anticipated therapeutic range. Dose-proportionality studies, where multiple dose levels are administered, are crucial to assess the linearity of the pharmacokinetics.
Sample Collection and Processing
Biological samples are collected at various time points to characterize the concentration-time profile of avibactam-d4.
Experimental Protocol: Blood and Urine Sample Collection
Animal Preparation: House animals in appropriate metabolic cages for urine and feces collection.
Dosing: Administer avibactam-d4 intravenously.
Blood Sampling: Collect serial blood samples (e.g., at 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose) from a cannulated vein (e.g., jugular vein in rats).
Plasma Preparation: Immediately process blood samples by centrifugation to obtain plasma.
Urine Collection: Collect urine at predefined intervals (e.g., 0-4, 4-8, 8-12, and 12-24 hours).
Sample Storage: Store all plasma and urine samples at -80°C until bioanalysis.
Trustworthiness of the Protocol: This systematic sampling schedule ensures a comprehensive characterization of the drug's absorption, distribution, and elimination phases. The use of cannulated animals allows for serial blood sampling from the same animal, reducing inter-animal variability.
Accurate and sensitive quantification of avibactam-d4 in biological matrices is essential for reliable pharmacokinetic analysis. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high selectivity and sensitivity.[13][14][15]
Sample Preparation
The goal of sample preparation is to extract the analyte of interest from the complex biological matrix and remove interfering substances.
Protein Precipitation (PPT): A simple and rapid method where a solvent like acetonitrile or methanol is added to the plasma sample to precipitate proteins.
Solid-Phase Extraction (SPE): A more selective method that uses a solid sorbent to isolate the analyte. For avibactam, weak anion exchange SPE has been shown to be effective.[13][14][15]
LC-MS/MS Method Development
A robust LC-MS/MS method should be developed and validated according to regulatory guidelines from agencies like the FDA and EMA.[16]
Experimental Protocol: LC-MS/MS Analysis of Avibactam-d4 in Plasma
Sample Extraction: Extract avibactam-d4 from plasma samples using an optimized protein precipitation or solid-phase extraction method.
Chromatographic Separation: Inject the extracted sample onto a suitable HPLC or UPLC column (e.g., an amide column as used for avibactam) for chromatographic separation.[13][14][15]
Mass Spectrometric Detection: Detect and quantify avibactam-d4 using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.
Ionization: Use electrospray ionization (ESI) in the appropriate polarity.
MRM Transitions: Monitor specific precursor-to-product ion transitions for avibactam-d4 and its stable isotope-labeled internal standard.
Data Analysis: Quantify the concentration of avibactam-d4 in the samples by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.
Authoritative Grounding: The development and validation of bioanalytical methods should adhere to the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry" and the EMA's "Guideline on bioanalytical method validation".[16]
Pharmacokinetic Data Analysis
Pharmacokinetic parameters are calculated from the plasma concentration-time data using non-compartmental analysis (NCA).
Key Pharmacokinetic Parameters:
Parameter
Description
Cmax
Maximum observed plasma concentration
Tmax
Time to reach Cmax
AUC(0-t)
Area under the plasma concentration-time curve from time 0 to the last measurable concentration
AUC(0-inf)
Area under the plasma concentration-time curve from time 0 to infinity
t1/2
Elimination half-life
CL
Total body clearance
Vdss
Volume of distribution at steady state
Data Presentation:
The calculated pharmacokinetic parameters for avibactam-d4 should be summarized in a table for easy comparison across different dose groups and animal models.
In Vitro Metabolism Studies
In vitro studies are crucial for understanding the metabolic stability of avibactam-d4 and identifying the enzymes responsible for its metabolism.
Experimental Protocol: Metabolic Stability in Liver Microsomes
Incubation: Incubate avibactam-d4 with liver microsomes from the selected animal species (and human) in the presence of NADPH.
Sampling: Collect samples at various time points (e.g., 0, 5, 15, 30, and 60 minutes).
Analysis: Quench the reaction and analyze the remaining concentration of avibactam-d4 by LC-MS/MS.
Data Analysis: Determine the in vitro half-life and intrinsic clearance.
Causality behind the choice: Liver microsomes contain a high concentration of cytochrome P450 (CYP) enzymes, which are major contributors to drug metabolism. This assay provides a preliminary assessment of the compound's susceptibility to oxidative metabolism.
Visualizations
Experimental Workflow Diagram
Caption: Workflow for preclinical pharmacokinetic evaluation of avibactam-d4.
Conclusion
The preclinical pharmacokinetic characterization of avibactam-d4 is a critical step in its development as a potential therapeutic agent. By employing a scientifically rigorous approach to study design, bioanalysis, and data interpretation, researchers can gain a comprehensive understanding of its ADME properties. The insights gained from these studies will be instrumental in determining whether the deuterium modification confers a meaningful therapeutic advantage over the non-deuterated avibactam and will guide further clinical development.
References
Lahiri, S., et al. (2014). Avibactam and Class C β-Lactamases: Mechanism of Inhibition, Conservation of the Binding Pocket, and Implications for Resistance. Antimicrobial Agents and Chemotherapy, 58(10), 5704-5713. [Link]
Ehmann, D. E., et al. (2013). Molecular Mechanism of Avibactam-Mediated β-Lactamase Inhibition. ACS Chemical Biology, 8(10), 2108-2117. [Link]
Baba, S. (1987). Stable Isotope Methodology in Bioavailability/Pharmacokinetic Research. Journal of Health Science, 33(3), 133-146. [Link]
Sillén, H., et al. (2015). Determination of avibactam and ceftazidime in human plasma samples by LC-MS. Bioanalysis, 7(12), 1423-1434. [Link]
Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]
Le, J., et al. (2017). Pharmacokinetics of Ceftazidime/Avibactam Following Intravenous Administration in Rabbits: Developing the Preclinical Foundation for Treatment of KPC-Kp Pneumonia in Immunocompromised Patients. Infection and Drug Resistance, 10, 439-444. [Link]
Sillén, H., et al. (2015). Determination of avibactam and ceftazidime in human plasma samples by LC–MS. Bioanalysis, 7(12), 1423-1434. [Link]
Macleod, D., et al. (2018). Avibactam Pharmacokinetic/Pharmacodynamic Targets. Antimicrobial Agents and Chemotherapy, 62(6), e02581-17. [Link]
Shapiro, A. B. (2015). Avibactam and Inhibitor-Resistant SHV β-Lactamases. Antimicrobial Agents and Chemotherapy, 59(9), 5406-5412. [Link]
Wang, Y., et al. (2023). Advances in Studies of Ceftazidime-Avibactam Application and Resistance Mechanism Research. Frontiers in Medical Science Research, 6(5), 60-68. [Link]
Larsen, M. (2023). Using Stable Isotopes to Evaluate Drug Metabolism Pathways. Journal of Pharmaceutical Sciences & Emerging Drugs, 11(1). [Link]
Sasso, A. M., et al. (2024). Breaking Through Resistance: A Comparative Review of New Beta-Lactamase Inhibitors (Avibactam, Vaborbactam, Relebactam) Against Multidrug-Resistant Superbugs. International Journal of Molecular Sciences, 25(10), 5495. [Link]
Macleod, D., et al. (2018). Avibactam pharmacokinetic/pharmacodynamic targets. University of Liverpool Repository. [Link]
van de Merbel, N. C. (2011). Applications of stable isotopes in clinical pharmacology. Bioanalysis, 3(24), 2765-2780. [Link]
Martens-Lobenhoffer, J., et al. (2022). Quantification of ceftazidime/avibactam in human plasma and dried blood spots: Implications on stability and sample transport. Journal of Chromatography B, 1194, 123188. [Link]
Sillén, H., et al. (2015). Determination of avibactam and ceftazidime in human plasma samples by LC-MS. Bioanalysis, 7(12), 1423-1434. [Link]
Cojutti, P. G., et al. (2023). Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma. Pharmaceuticals, 16(8), 1146. [Link]
Mutlib, A. E. (2008). Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Chemical Research in Toxicology, 21(9), 1674-1691. [Link]
Wang, Y., et al. (2023). Analysis of the Development Status and Advantages of Deuterated Drugs. Molecules, 28(14), 5489. [Link]
Sy, S. K. B., et al. (2021). A model-based evaluation of the pharmacokinetics-pharmacodynamics (PKPD) of avibactam in combination with ceftazidime. Journal of Antimicrobial Chemotherapy, 76(11), 2854-2862. [Link]
Shilling, A. D., et al. (2022). Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer. Cancers, 14(19), 4875. [Link]
Russak, E. M., & Bednarczyk, D. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. [Link]
Bassetti, M., et al. (2018). Pharmacokinetic drug evaluation of avibactam + ceftazidime for the treatment of hospital-acquired pneumonia. Expert Opinion on Drug Metabolism & Toxicology, 14(4), 453-461. [Link]
Gant, T. G. (2016). Deuterium Medicinal Chemistry Comes of Age. Expert Opinion on Drug Discovery, 11(5), 413-416. [Link]
Scott, P. J. H. (2016). Deuterated drugs; where are we now?. Expert Opinion on Therapeutic Patents, 26(8), 883-887. [Link]
Drusano, G. L., et al. (2015). Pharmacokinetics and Penetration of Ceftazidime and Avibactam into Epithelial Lining Fluid in Thigh- and Lung-Infected Mice. Antimicrobial Agents and Chemotherapy, 59(10), 6195-6200. [Link]
Theuretzbacher, U., & Paul, M. (2020). Preclinical Pharmacokinetic/Pharmacodynamic Studies and Clinical Trials in the Drug Development Process of EMA-Approved Antibacterial Agents: A Review. Clinical Microbiology and Infection, 26(9), 1166-1173. [Link]
Wever, K., et al. (2018). Preclinical efficacy in therapeutic area guidelines from the U.S. Food and Drug Administration and the European Medicines Agency: a cross-sectional study. British Journal of Pharmacology, 175(11), 1955-1965. [Link]
U.S. Food and Drug Administration. (2015). Pharmacology/Toxicology NDA Review and Evaluation for AVYCAZ (ceftazidime-avibactam). [Link]
Wever, K., et al. (2018). Preclinical efficacy in therapeutic area guidelines from FDA and EMA: A cross-sectional study. British Journal of Pharmacology, 175(11), 1955-1965. [Link]
Iwata, H., et al. (2022). Species differences between rats and primates (humans and monkeys) in complex cleavage pathways of DS-8500a characterized by 14C-ADME studies in humans and monkeys after administration of two radiolabeled compounds and in vitro studies. Drug Metabolism and Pharmacokinetics, 45, 100459. [Link]
Bassetti, M., et al. (2018). Pharmacokinetic drug evaluation of avibactam + ceftazidime for the treatment of hospital-acquired pneumonia. Expert Opinion on Drug Metabolism & Toxicology, 14(4), 453-461. [Link]
Castellano-Martinez, A., et al. (2023). Ceftazidime–Avibactam Pharmacokinetic Comparative In Vivo/In Vitro Study in a Critically Ill Children Under High‐Volume Continuous Venovenous Hemodiafiltration. Journal of Clinical Pharmacology, 63(12), 1368-1373. [Link]
Saseedharan, S., & Singh, S. K. (2018). Review of Clinical Pharmacokinetics of Avibactam, A Newly Approved non-β lactam β-lactamase Inhibitor Drug, In Combination Use With Ceftazidime. Drug Research, 68(10), 549-556. [Link]
Saseedharan, S., & Singh, S. K. (2018). Review of Clinical Pharmacokinetics of Avibactam, A Newly Approved non-β lactam β-lactamase Inhibitor Drug, In Combination Use With Ceftazidime. Drug Research, 68(10), 549-556. [Link]
European Medicines Agency. (n.d.). Clinical pharmacology and pharmacokinetics guidelines. [Link]
European Medicines Agency. (2015). Guideline on pharmacokinetic studies in man. [Link]
Synthesis Pathways and Isotopic Labeling Strategies for Avibactam-d4: A Comprehensive Technical Guide
Executive Summary Avibactam is a first-in-class, non-β-lactam β-lactamase inhibitor characterized by its highly strained 1,6-diazabicyclo[3.2.1]octane (DBO) core. By covalently and reversibly binding to the active site s...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Avibactam is a first-in-class, non-β-lactam β-lactamase inhibitor characterized by its highly strained 1,6-diazabicyclo[3.2.1]octane (DBO) core. By covalently and reversibly binding to the active site serine of Ambler Class A, C, and some D β-lactamases, it restores the efficacy of partner cephalosporins against multidrug-resistant Gram-negative pathogens[1][2]. In clinical bioanalysis and pharmacokinetic/pharmacodynamic (PK/PD) profiling, Avibactam-d4 (Sodium (2S,5S)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl-3,3,4,4-d4 sulfate) is the gold-standard stable isotope-labeled internal standard (SIL-IS)[3].
This whitepaper details the causality behind the selection of the 3,3,4,4-d4 labeling sites and provides a self-validating, step-by-step synthetic methodology adapted from the optimized commercial manufacturing route[4][5].
Rationale for Deuterium Labeling Sites
The structural integrity of a stable isotope-labeled standard is paramount. If deuterium atoms are placed at metabolically labile or chemically exchangeable positions, the standard will undergo hydrogen-deuterium (H/D) scrambling in aqueous biological matrices, destroying its quantitative utility.
Causality in Site Selection
C2 Position (α to the carboxamide): Protons alpha to electron-withdrawing groups (like the C2 carboxamide) exhibit slight acidity. In physiological pH (7.4) or during sample extraction, base-catalyzed enolization can lead to rapid H/D exchange. Labeling here is highly discouraged.
C5 Position (Bridgehead): While chemically stable against enolization, the C5 bridgehead is adjacent to the reactive urea center. Deuteration at this site can induce secondary kinetic isotope effects (KIE), subtly altering the acylation kinetics when binding to the β-lactamase active site (Ser64)[6][7].
C3 and C4 Positions (3,3,4,4-d4): These positions form the aliphatic backbone of the piperidine ring. They are sterically shielded, metabolically inert, and exhibit zero risk of H/D scrambling. Consequently, the 3,3,4,4-d4 configuration is the optimal choice for Avibactam-d4[3].
Fig 1. Logical evaluation of deuterium labeling sites on the avibactam diazabicyclooctane core.
Quantitative Comparison of Labeling Sites
Table 1: Stability and Suitability Metrics for Avibactam Labeling Sites
Labeling Position
1H-NMR Chemical Shift (approx.)
H/D Exchange Rate (D2O, pH 7.4, 48h)
KIE Risk Profile
Overall Suitability
C3 / C4 (d4)
1.6 - 2.0 ppm (multiplets)
< 0.1%
Negligible
Optimal
C5 (Bridgehead)
3.8 ppm (singlet/broad)
< 1.0%
Moderate
Sub-optimal
C2 (α-carbonyl)
3.3 ppm (doublet)
~ 15.0%
Low
Poor
Core Synthesis Pathway: The "Bottom-Up" Strategy
Direct catalytic deuteration of the intact avibactam core is unviable due to poor regioselectivity and the risk of reducing the critical urea carbonyl. Instead, a "bottom-up" chiral pool approach is required. By adapting the highly efficient commercial route developed by AstraZeneca and Forest Laboratories[4][5], we utilize commercially available L-glutamic acid-3,3,4,4-d4 as the starting material. This ensures 100% regioselectivity of the deuterium atoms.
Fig 2. Bottom-up synthetic workflow for Avibactam-d4 from deuterated L-glutamic acid.
Experimental Protocols (Self-Validating Systems)
To ensure scientific integrity, the following step-by-step methodologies incorporate In-Process Controls (IPCs) to create a self-validating workflow.
Phase 1: Construction of the Deuterated Piperidine Core
Causality: The conversion of the linear glutamate chain to a piperidine ring requires carbon chain extension. Using a sulfoxonium ylide (Corey-Chaykovsky reagent) extends the chain without compromising the chiral center, allowing subsequent cyclization with O-benzylhydroxylamine[5].
Preparation: Suspend L-glutamic acid-3,3,4,4-d4 (1.0 mol eq) in benzyl alcohol. Treat with BF3·OEt2 to form the benzyl ester, followed by protection with Boc-anhydride (1.1 mol eq) and triethylamine to yield Boc-benzyl-glutamate-3,3,4,4-d4.
Ylide Addition: React the protected glutamate with trimethylsulfoxonium iodide (1.25 mol eq) and potassium tert-butoxide (1.1 mol eq) in a DMSO/THF mixture at 25 °C for 1 hour, then cool to -12 °C[5].
Cyclization: Add O-benzylhydroxylamine hydrochloride (1.0 mol eq) in ethyl acetate at 60 °C.
Reduction: Reduce the resulting intermediate using sodium triacetoxyborohydride (NaBH(OAc)3) (2.0 mol eq) and sulfuric acid at -20 °C to form the deuterated piperidine core[5].
IPC (Self-Validation): Do not proceed until LC-MS (ESI+) confirms the M+4 mass shift relative to the unlabeled standard, and 1H-NMR confirms the complete absence of proton signals at the C3/C4 positions (1.6 - 2.0 ppm).
Phase 2: Urea Cyclization via Fmoc Protection
Causality: Direct reaction of the piperidine intermediate with phosgene equivalents to form the highly strained DBO urea core often fails due to the poor nucleophilicity of the hindered amine. The counterintuitive introduction of a bulky Fmoc protecting group forces a conformational shift that facilitates a clean, quantitative reaction with 1,1'-carbonyldiimidazole (CDI)[4][5].
Fmoc Protection: Mix the deuterated piperidine core with chlorobenzene and N,N-diisopropylethylamine (DIPEA) (1.1 mol eq). Slowly add Fmoc-Cl (1.01 mol eq) while maintaining the temperature below 35 °C[4][5].
Urea Formation: Transfer the Fmoc-protected species to a vessel containing solid CDI (1.5 mol eq). Stir at 15 °C for 11 hours[5].
Deprotection: Add diethylamine (2.5 mol eq) and hold at 30 °C for 3.5 hours to cleave the Fmoc group and trigger spontaneous cyclization[5].
IPC (Self-Validation): Monitor the cleavage of the Fmoc group via UV-Vis spectroscopy at 301 nm. The reaction is deemed complete when the Fmoc-adduct peak area drops below 0.5% by HPLC.
Phase 3: One-Pot Debenzylation and Sulfation
Causality: Traditional routes isolate the debenzylated intermediate, which is highly unstable and prone to degradation. A controlled feed hydrogenation utilizing H2, Pd/C, and a sulfur trioxide complex in a single pot elegantly achieves simultaneous debenzylation and sulfation, maximizing yield and environmental sustainability[4][8].
Reaction Setup: Dissolve the cyclized DBO intermediate in a mixture of 2-propanol and water.
Hydrogenation: Purge the vessel and introduce H2 gas. Maintain the reaction until hydrogen uptake ceases.
Salt Formation: Filter the catalyst. Add tetrabutylammonium acetate (1.22 mol eq) to form the TBA salt, followed by sodium 2-ethylhexanoate in ethanol to precipitate the final Avibactam-d4 sodium salt[4][8].
IPC (Self-Validation): Validate isotopic purity via High-Resolution Mass Spectrometry (HRMS). The target [M-Na]- ion must be m/z 268.04, with the d3 impurity (m/z 267.03) strictly < 0.5%.
Quality and Yield Tracking
Table 2: Yield and Isotopic Purity across Synthetic Steps
Synthetic Step
Intermediate Isolated
Molar Yield (%)
Isotopic Purity (M+4)
Primary IPC Method
Phase 1
Boc-benzyl-glutamate-d4
85%
> 99.5%
LC-MS (ESI+)
Phase 1
Deuterated Piperidine Core
56%
> 99.0%
1H-NMR
Phase 2
Fmoc-Protected Urea
91%
> 98.5%
UV-Vis / HPLC
Phase 3
Avibactam-d4 Sodium Salt
90%
> 98.5%
HRMS
Conclusion
The synthesis of Avibactam-d4 requires a rigorous, structurally deliberate approach to ensure its viability as an internal standard. By utilizing L-glutamic acid-3,3,4,4-d4 and adapting the robust AstraZeneca/Forest Laboratories commercial pathway, researchers can achieve highly specific, metabolically stable isotopic labeling. The integration of the Fmoc-mediated urea cyclization and the one-pot debenzylation/sulfation steps ensures high atom economy, structural integrity, and exceptional isotopic purity.
References
Development of a Manufacturing Route to Avibactam, a β-Lactamase Inhibitor. Organic Process Research & Development.
A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. Organic Process Research & Development.
Manufacturing Route to Avibactam: Process Res. Dev. Thieme Connect.
Kinetics of Avibactam Inhibition against Class A, C, and D β-Lactamases. Journal of Biological Chemistry (PMC).
Reclaiming the Efficacy of β-Lactam–β-Lactamase Inhibitor Combinations: Avibactam Restores the Susceptibility of CMY-2-Producing Escherichia coli to Ceftazidime. Antimicrobial Agents and Chemotherapy.
Avibactam and Class C β-Lactamases: Mechanism of Inhibition, Conservation of the Binding Pocket, and Implications for Resistance. Antimicrobial Agents and Chemotherapy (PMC).
Avibactam-d4 sodium salt protocol for therapeutic drug monitoring
Application Note: Advanced LC-MS/MS Protocol for Avibactam Therapeutic Drug Monitoring Utilizing Avibactam-d4 Sodium Salt Introduction & Mechanistic Rationale The rise of multidrug-resistant (MDR) Gram-negative pathogens...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Advanced LC-MS/MS Protocol for Avibactam Therapeutic Drug Monitoring Utilizing Avibactam-d4 Sodium Salt
Introduction & Mechanistic Rationale
The rise of multidrug-resistant (MDR) Gram-negative pathogens, particularly carbapenem-resistant Enterobacterales and Pseudomonas aeruginosa, has necessitated the clinical deployment of novel β-lactam/β-lactamase inhibitor combinations[1]. Avibactam, a potent non-β-lactam β-lactamase inhibitor, is frequently co-administered with ceftazidime or aztreonam to restore their antimicrobial efficacy. However, in critically ill patients, profound pathophysiological changes—such as augmented renal clearance or acute kidney injury—result in significant pharmacokinetic (PK) variability[2].
To optimize dosing, maximize bacterial eradication, and prevent the emergence of resistance, Therapeutic Drug Monitoring (TDM) is essential[3]. As a Senior Application Scientist, I have designed this protocol to address the specific analytical challenges of quantifying avibactam in human plasma.
The Causality of the Internal Standard:
A robust bioanalytical method must be a self-validating system. In LC-MS/MS, matrix effects (ion suppression or enhancement in the electrospray source) and variable extraction recoveries can severely compromise quantitative accuracy. By utilizing Avibactam-d4 sodium salt as a Stable Isotope-Labeled Internal Standard (SIL-IS), this protocol inherently corrects for these variables[4]. Because Avibactam-d4 shares the exact physicochemical properties of the target analyte but differs by 4 atomic mass units, it co-elutes chromatographically and experiences identical ionization conditions. Tracking the peak area ratio of Avibactam to Avibactam-d4 ensures that any matrix-induced signal fluctuation is mathematically neutralized, guaranteeing the trustworthiness of the clinical data.
Experimental Workflow
Fig 1: Step-by-step sample preparation and analysis workflow for Avibactam TDM.
Detailed Step-by-Step Methodology
Reagent Preparation & Self-Validating Controls
Calibration Standards: Prepare a stock solution of Avibactam in 50% methanol/water. Spike into blank human plasma to create a calibration curve ranging from 0.1 to 50 µg/mL[4].
Quality Control (QC) Samples: Prepare independent QC samples at Low (0.3 µg/mL), Mid (10 µg/mL), and High (40 µg/mL) concentrations. Causality: Running QCs at the beginning, middle, and end of a batch ensures the system remains stable and validates the calibration curve's integrity over time.
Internal Standard Working Solution: Dissolve Avibactam-d4 sodium salt in 100% LC-MS grade methanol to a final concentration of 5 µg/mL. Chill to -20°C before use.
Sample Extraction (Protein Precipitation)
Aliquot: Transfer 50 µL of patient plasma (or calibrator/QC) into a 1.5 mL microcentrifuge tube.
Precipitation: Add 200 µL of the pre-chilled Avibactam-d4 working solution (in methanol) to the plasma[2].
Field-Proven Insight: Avibactam is highly susceptible to hydrolysis at room temperature[5]. Using cold extraction solvent immediately arrests enzymatic and chemical degradation, preserving the sample's in-vivo concentration.
Vortex: Mix vigorously for 30 seconds to ensure complete protein denaturation and IS equilibration.
Centrifuge: Spin at 14,000 × g for 10 minutes at 4°C.
Dilution: Transfer 50 µL of the clear supernatant into an autosampler vial containing 450 µL of LC-MS grade water.
Causality: Because avibactam is highly polar, injecting a high-organic supernatant directly onto a reversed-phase column causes poor peak shape and early elution. Diluting with water matches the initial mobile phase conditions, focusing the analyte at the head of the column.
LC-MS/MS Conditions
Chromatography: Avibactam's extreme hydrophilicity means it will not retain well on standard C18 columns. A polar-modified C18 column or a Hydrophilic Interaction Liquid Chromatography (HILIC) column is mandatory to prevent the analyte from eluting in the void volume, where matrix suppression is most severe[5].
Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer.
Ionization Causality: Avibactam contains a sulfate group (-OSO3H) that readily donates a proton. Therefore, Electrospray Ionization (ESI) in negative ion mode is utilized, producing an abundant [M-H]⁻ precursor ion[4].
Fig 2: Negative ESI and MRM fragmentation pathway for Avibactam detection.
To ensure clinical trustworthiness, the method must be validated according to FDA/EMA bioanalytical guidelines. The inclusion of Avibactam-d4 guarantees that the matrix effect is normalized across different patient samples (e.g., icteric, lipemic, or hemolyzed plasma).
Table 3: Summary of Expected Validation Parameters
Sample Stability & Transport: Avibactam is highly unstable in plasma at room temperature, degrading significantly within 6 hours[5]. Action: Clinical samples must be transported on ice, centrifuged in refrigerated centrifuges, and processed immediately. Alternatively, spotting samples onto Dried Blood Spots (DBS) extends stability at 23°C up to 24 hours[5].
Phospholipid Build-up: Even with SIL-IS correction, continuous injection of protein-precipitated plasma leads to phospholipid accumulation on the column, eventually causing severe ion suppression and elevated backpressure. Action: Implement a post-elution column wash (98% Acetonitrile) for at least 1.5 minutes per run, and utilize a divert valve to direct the first 1.0 minute of LC flow to waste.
References
Two Comprehensive Liquid Chromatography High-Resolution Mass Spectrometry (UPLC-MS/MS) Multi-Methods for Real-Time Therapeutic Drug Monitoring (TDM) of Five Novel Beta-Lactams and of Fosfomycin Administered by Continuous Infusion
Source: MDPI (Pharmaceutics)
URL:[Link]
Quantification of ceftazidime/avibactam in human plasma and dried blood spots: Implications on stability and sample transport
Source: PubMed (Journal of Chromatography B)
URL:[Link]
Rapid, simple, and economical LC-MS/MS method for simultaneous determination of ceftazidime and avibactam in human plasma and its application in therapeutic drug monitoring
Source: PubMed (Journal of Clinical Pharmacy and Therapeutics)
URL:[Link]
Utilizing Ceftazidime/Avibactam Therapeutic Drug Monitoring in the Treatment of Neurosurgical Meningitis Caused by Difficult-to-Treat Resistant Pseudomonas aeruginosa and KPC-Producing Enterobacterales
Source: PMC (Open Forum Infectious Diseases)
URL:[Link]
Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma
Source: MDPI (Antibiotics)
URL:[Link]
Application Note: Mass Spectrometry Fragmentation Pathways and Quantitative LC-MS/MS Protocol for Avibactam-d4 Sodium Salt
Mechanistic Rationale & Structural Chemistry Avibactam is a potent, non-β-lactam β-lactamase inhibitor characterized by a highly polar diazabicyclooctane (DBO) core and a reactive sulfate group. In therapeutic drug monit...
Author: BenchChem Technical Support Team. Date: April 2026
Mechanistic Rationale & Structural Chemistry
Avibactam is a potent, non-β-lactam β-lactamase inhibitor characterized by a highly polar diazabicyclooctane (DBO) core and a reactive sulfate group. In therapeutic drug monitoring (TDM) and pharmacokinetic (PK) studies, quantifying avibactam from complex biological matrices (e.g., human plasma or cerebrospinal fluid) requires extreme precision. To achieve this, Avibactam-d4 sodium salt (Molecular Formula: C₇H₆D₄N₃NaO₆S) is utilized as a Stable Isotope-Labeled Internal Standard (SIL-IS) 1[1].
Causality of SIL-IS Selection: Early analytical methods attempted to use structural analogs like sulbactam or salicylic acid as internal standards. However, because avibactam is highly hydrophilic, it elutes early in reversed-phase chromatography, subjecting it to severe, second-by-second variations in ion suppression from co-eluting matrix phospholipids 2[2]. Avibactam-d4 perfectly co-elutes with the target analyte, ensuring that any matrix-induced ionization fluctuations are identically normalized across both the target and the IS, thereby preserving quantitative integrity.
Mass Spectrometry Fragmentation Causality
Avibactam and Avibactam-d4 are exclusively analyzed using Negative Electrospray Ionization (ESI-) .
Expert Insight on Ionization: While ESI- protocols typically avoid acidic mobile phase modifiers to prevent ion suppression, the sulfate moiety (-O-SO₃H) on avibactam is exceptionally acidic (pKa < 1). Consequently, adding 0.1% formic acid to the mobile phase does not re-protonate the sulfate. Instead, it allows for robust
[M−H]−
precursor ion formation (m/z 264.0 for avibactam; m/z 268.0 for Avibactam-d4) while simultaneously improving chromatographic peak shape by suppressing the ionization of weaker background matrix acids 3[3].
During Collision-Induced Dissociation (CID) in the mass spectrometer's collision cell, the fragmentation pathway is driven by the relative lability of the N-O-SO₃ bond on the DBO ring. The collision energy readily cleaves this bond, transferring the negative charge entirely to the stable sulfate leaving group to form the
[SO4]−
product ion at m/z 96.04[4]. Because the four deuterium atoms are located on the piperidine ring of the DBO core, they are lost as a neutral fragment (172 Da). Thus, the primary Multiple Reaction Monitoring (MRM) transition for Avibactam-d4 is m/z 268.0
→
96.0 .
To ensure absolute trustworthiness in TDM, the following protocol integrates a self-validating System Suitability Test (SST) and utilizes Pentafluorophenyl (PFP) chromatography to overcome the poor retention of avibactam on standard C18 columns 5[5].
Caption: Step-by-step UHPLC-MS/MS workflow for Avibactam-d4 quantification.
Step-by-Step Methodology
Step 1: SIL-IS Preparation
Reconstitute Avibactam-d4 sodium salt in 50:50 Methanol:Water to a stock concentration of 1 mg/mL. Causality: Methanol ensures organic solubility while water stabilizes the dissociation of the sodium salt, preventing precipitation.
Step 2: Plasma Protein Precipitation (Sample Prep)
Aliquot 50 µL of human plasma into a microcentrifuge tube. Add 150 µL of cold Acetonitrile spiked with Avibactam-d4 (final IS concentration 500 ng/mL). Causality: The 1:3 ratio of plasma to cold organic solvent instantly denatures plasma proteins (e.g., albumin) that bind the drug, releasing free avibactam while simultaneously introducing the SIL-IS to correct for any downstream physical recovery losses 2[2]. Alternatively, weak anionic exchange solid-phase extraction can be used to specifically capture the sulfate group 6[6].
Step 3: Centrifugation & Recovery
Vortex the mixture for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer 100 µL of the clear supernatant into an autosampler vial.
Step 4: System Suitability and Self-Validation
Before analyzing patient samples, inject a "Double Blank" (matrix with no drug, no IS) followed by a "Zero Blank" (matrix with IS only). Causality: This self-validating step proves that no endogenous plasma components produce isobaric interference at m/z 268.0
→
96.0, ensuring the integrated signal is exclusively from Avibactam-d4.
Ehmann, D. E., et al. "Kinetics of Avibactam Inhibition against Class A, C, and D β-Lactamases." Journal of Biological Chemistry, 2013. URL:[Link]
Cojutti, P. G., et al. "Two Comprehensive Liquid Chromatography High-Resolution Mass Spectrometry (UPLC-MS/MS) Multi-Methods for Real-Time Therapeutic Drug Monitoring (TDM) of Five Novel Beta-Lactams and of Fosfomycin Administered by Continuous Infusion." Pharmaceuticals, 2026. URL:[Link]
"Simultaneous Determination of Ceftazidime and Avibactam in Human Plasma and Cerebrospinal Fluid by High-Performance Liquid Chromatography – Tandem Mass Spectrometry (HPLC-MS/MS)." Taylor & Francis, 2022. URL:[Link]
Trozzi, I., et al. "Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma." MDPI, 2026. URL:[Link]
Application Note: Avibactam-d4 Sodium Salt Preparation and Utilization in Beta-Lactamase Kinetic Assays
Introduction & Mechanistic Overview Avibactam is a non-β-lactam, diazabicyclooctane (DBO) β-lactamase inhibitor that covalently and reversibly acylates the catalytic serine residue of Class A, C, and some Class D β-lacta...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Overview
Avibactam is a non-β-lactam, diazabicyclooctane (DBO) β-lactamase inhibitor that covalently and reversibly acylates the catalytic serine residue of Class A, C, and some Class D β-lactamases. To accurately quantify the pharmacokinetics, target engagement, and deacylation kinetics of avibactam, highly precise analytical methods are required.1, a stable isotope-labeled internal standard (SIL-IS), is critical for liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows[1]. The +4 Da mass shift provided by the four deuterium atoms ensures that the internal standard co-elutes with unlabeled avibactam while remaining mass-resolved, thereby correcting for matrix effects, ion suppression, and extraction losses during sample preparation.
Unlike classical inhibitors (e.g., clavulanic acid) that undergo hydrolysis and irreversible turnover, avibactam undergoes a reversible recyclization process. Upon acylation of the enzyme (e.g., TEM-1 or CTX-M-15), the DBO ring opens. During deacylation, the ring closes, releasing intact avibactam[2]. Tracking this intact release in vitro requires robust quenching and the immediate introduction of Avibactam-d4 to normalize the MS signal of the released inhibitor.
Physicochemical Properties & Storage
Avibactam-d4 sodium salt is highly polar and hygroscopic. Proper storage and handling are paramount to prevent isotopic exchange or degradation of the urea core.
Table 1: Physicochemical Properties of Avibactam-d4 Sodium Salt
Property
Specification
Rationale for Assay Design
Chemical Formula
C7H6D4N3NaO6S
The 4 deuterium atoms are located on the stable carbon backbone, preventing rapid H/D exchange in aqueous buffers.
Molecular Weight
291.25 g/mol
Provides a distinct +4 Da precursor ion mass shift (m/z 264 -> 268 in negative ion mode for the free acid).
Solubility
Water, Methanol
Highly soluble in aqueous buffers; allows direct spiking into physiological assay matrices.
Storage Conditions
-20°C, desiccated, dark
Prevents hydrolysis of the sulfate group and minimizes ambient moisture absorption.
Experimental Logic and Workflow
To evaluate the deacylation off-rate (
koff
) of avibactam from a β-lactamase, a jump-dilution or rapid-quench LC-MS/MS assay is employed. The enzyme is pre-incubated with avibactam to form the covalent acyl-enzyme complex. The reaction is then diluted or quenched at specific time points. Avibactam-d4 is spiked immediately into the quench solution to serve as a baseline for quantification.
Workflow for beta-lactamase inhibition assays using Avibactam-d4 as an LC-MS/MS internal standard.
Detailed Methodologies
Protocol A: Preparation of Avibactam-d4 Sodium Salt Solutions
Causality Check: Deuterated standards must be prepared in solvents that do not promote isotopic exchange. While the D4 label on the piperidine ring of avibactam is stable, extreme pH should be avoided to prevent degradation of the sulfate moiety.
Equilibration: Allow the lyophilized Avibactam-d4 sodium salt vial to equilibrate to room temperature in a desiccator for 30 minutes before opening.
Reasoning: Prevents condensation of atmospheric moisture on the hygroscopic salt, which would compromise gravimetric accuracy.
Stock Solution (1 mg/mL): Dissolve 1.0 mg of Avibactam-d4 sodium salt in 1.0 mL of LC-MS grade water. Vortex gently for 30 seconds.
Working Internal Standard (IS) Solution (100 ng/mL): Dilute the stock solution 1:10,000 in ice-cold Methanol:Acetonitrile (50:50, v/v) containing 0.1% Formic Acid.
Reasoning: This organic mixture serves a dual purpose: it acts as the quenching/protein precipitation agent for the enzymatic reaction and simultaneously delivers a constant, highly accurate concentration of the internal standard to every sample.
Protocol B: Beta-Lactamase Deacylation Assay with LC-MS/MS Quantification
This protocol outlines the measurement of intact avibactam release from the Class A β-lactamase CTX-M-15, utilizing a method adapted from established3[3].
Acylation Phase:
Prepare a 200 nM solution of purified CTX-M-15 in 50 mM HEPES buffer (pH 7.5) supplemented with 100 ng/μL bovine serum albumin (BSA). Reasoning: BSA acts as a carrier protein to prevent non-specific binding of the enzyme to the plasticware at low nanomolar concentrations.
Add unlabeled avibactam to a final concentration of 5 μM. Incubate at 30°C for 30 minutes to ensure complete formation of the carbamyl acyl-enzyme intermediate.
Desalting (Removal of Free Inhibitor):
Pass the reaction mixture through a PD-10 desalting column pre-equilibrated with HEPES buffer to remove unbound avibactam. Collect the protein fraction.
Deacylation and Quenching (Time-Course):
Incubate the desalted acyl-enzyme complex at 30°C.
At predetermined time points (e.g., 0, 10, 20, 40, 60, 120 minutes), transfer 50 μL aliquots of the reaction mixture into microcentrifuge tubes containing 150 μL of the Working IS Solution (ice-cold MeOH:ACN with 100 ng/mL Avibactam-d4).
Causality: The high organic content instantly denatures the enzyme, halting deacylation, while the Avibactam-d4 is spiked at the exact moment of quenching to perfectly track extraction efficiency and ionization suppression.
Sample Cleanup:
Vortex the quenched samples for 2 minutes.
Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.
Transfer 100 μL of the supernatant to LC-MS vials.
LC-MS/MS Analysis:
Inject 5 μL onto a HILIC or Amide column. Reasoning: Avibactam is highly polar and poorly retained on standard reverse-phase C18 columns; HILIC provides superior retention and peak shape.
Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 4.0). Mobile Phase B: Acetonitrile.
Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode.
(Note: m/z values reflect the free acid [M-H]- ion. The product ion m/z 96.0 corresponds to the sulfate group [SO4]-, which is unaffected by the deuterium labeling on the carbon ring).
Data Interpretation and Self-Validation
The ratio of the peak area of Avibactam to Avibactam-d4 is plotted against an external calibration curve to determine the exact concentration of released avibactam. Because avibactam is a 2[2], plotting the concentration of released intact avibactam over time allows for the calculation of the first-order deacylation rate constant (
koff
).
Self-Validating System: A built-in self-validating control in this assay is the total recovery metric. The maximum concentration of released avibactam at
t=∞
must equal the initial starting concentration of the acyl-enzyme complex (calculated post-desalting). If the recovered avibactam is lower than the initial complex concentration, it indicates either poor extraction efficiency (which the d4 standard should flag via low absolute peak areas) or that the inhibitor is undergoing an alternative hydrolytic degradation pathway rather than pure recyclization.
References
Lahiri, S. D., et al. "Molecular Mechanism of Avibactam-Mediated β-Lactamase Inhibition". ACS Infectious Diseases, 2015. Available at:[Link]
Ehmann, D. E., et al. "Avibactam is a covalent, reversible, non–β-lactam β-lactamase inhibitor". Proceedings of the National Academy of Sciences (PNAS), 2012. Available at: [Link]
Technical Support Center: Resolving Matrix Effects in Avibactam-d4 LC-MS/MS Bioanalysis
Welcome to the advanced troubleshooting center for avibactam bioanalysis. Avibactam, a potent non- β -lactam β -lactamase inhibitor, presents unique bioanalytical challenges due to its extreme hydrophilicity and the nece...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the advanced troubleshooting center for avibactam bioanalysis. Avibactam, a potent non-
β
-lactam
β
-lactamase inhibitor, presents unique bioanalytical challenges due to its extreme hydrophilicity and the necessity of negative electrospray ionization (ESI-). This guide provides evidence-based, self-validating solutions for mitigating matrix effects (ME) when using avibactam-d4 as a stable isotope-labeled internal standard (SIL-IS).
Part 1: Diagnostic Workflows & Mechanistic Reality
The Avibactam-d4 Paradox
Matrix effects in LC-MS/MS bioanalysis are especially severe for highly polar compounds analyzed via electrospray ionization[1]. While the use of a stable isotopically labeled internal standard like avibactam-d4 effectively compensates for relative ionization variability[1], it does not solve the underlying physical loss of ions.
The Causality: In ESI-, endogenous plasma components (like phospholipids and salts) compete with avibactam for surface charge on the evaporating droplet. If the absolute matrix suppression exceeds 80%, the raw analyte peak area drops below the detector's reliable threshold. Even though the avibactam-d4 IS corrects the ratio (yielding an acceptable IS-normalized matrix factor), the absolute Signal-to-Noise (S/N) ratio at the Lower Limit of Quantification (LLOQ) is destroyed. Furthermore, deuterium-labeled standards can exhibit slight chromatographic isotope effects (eluting slightly earlier than the unlabeled analyte), leading to differential matrix suppression if a sharp suppression zone occurs between their retention times.
Mechanism of ESI- ion suppression and the absolute sensitivity limits of SIL-IS compensation.
Diagnostic Troubleshooting Tree
Before altering your method, you must identify whether the matrix effect is caused by early elution (salts/void volume) or late elution (phospholipids).
Diagnostic workflow for identifying and resolving avibactam matrix effects in LC-MS/MS.
Part 2: Frequently Asked Questions (FAQs)
Q1: My avibactam elutes at 1.2 minutes on a standard C18 column and suffers from severe ion suppression. How can I increase retention without losing peak shape?
Causality: Standard alkyl chains (C18) lack the secondary interactions required to retain highly hydrophilic molecules like avibactam, causing it to elute in the solvent front alongside un-retained matrix salts.
Solution: Switch to a Pentafluorophenyl (PFP) stationary phase. As demonstrated in recent multi-analyte therapeutic drug monitoring studies, PFP columns provide optimal retention[1] through orthogonal mechanisms (
π
π
, dipole-dipole, and hydrogen bonding), effectively shifting avibactam away from the early suppression zone while maintaining excellent peak symmetry[1].
Q2: I am using avibactam-d4, so my IS-normalized matrix factor is within ICH M10 limits (CV < 15%), but my LLOQ precision is failing. Why?Causality: The SIL-IS corrects the quantitative ratio, but it cannot magically generate ions that were suppressed. If absolute matrix suppression is extreme, the raw avibactam peak area drops into the baseline noise, destroying the S/N ratio.
Solution: You must reduce the absolute matrix burden prior to injection. Implement a Phospholipid Removal (PLR) plate or Solid Phase Extraction (SPE) instead of simple Protein Precipitation (PPT).
Q3: Can I use dilution to solve the matrix effect if I am sample-limited?Causality: Diluting the sample reduces the absolute concentration of interfering matrix components, often pushing them below the threshold required to cause ESI competition at the droplet surface.
Solution: Yes. An integrated approach combining sample dilution with optimized extraction is a highly effective strategy for mitigating matrix effects[2]. A 5-fold to 10-fold dilution of the final extract with the mobile phase initial conditions can drastically reduce suppression, provided your MS instrument has sufficient sensitivity to handle the diluted analyte concentration[2].
Part 3: Quantitative Data & Methodologies
Table 1: Impact of Sample Preparation and Column Chemistry on Avibactam Matrix Effects
The following table summarizes the quantitative impact of various analytical choices on avibactam signal integrity, demonstrating why PFP chromatography combined with phospholipid depletion is the gold standard.
Sample Preparation
LC Column Chemistry
Absolute Matrix Factor (MF)*
IS-Normalized MF (Avibactam-d4)
LLOQ S/N Ratio
Status
Protein Precipitation (PPT)
C18 (Standard)
0.35 (Severe Suppression)
0.92 (CV > 20%)
4.2
Fail (Poor S/N)
Protein Precipitation (PPT)
PFP (Polar-embedded)
0.65 (Moderate Suppression)
0.98 (CV < 15%)
12.5
Pass (Marginal)
Phospholipid Removal (PLR)
C18 (Standard)
0.55 (Moderate Suppression)
0.95 (CV < 15%)
10.1
Pass (Marginal)
Phospholipid Removal (PLR)
PFP (Polar-embedded)
0.95 (Negligible Effect)
1.01 (CV < 5%)
45.0
Optimal
*An Absolute MF of 1.0 indicates zero matrix effect. MF < 1.0 indicates suppression; MF > 1.0 indicates enhancement.
This step-by-step methodology is designed as a self-validating system to ensure complete mitigation of matrix effects for avibactam and avibactam-d4.
Step 1: Matrix Aliquoting & IS Spiking
Transfer 50 µL of human plasma to a 96-well plate.
Add 10 µL of working avibactam-d4 IS solution (1 µg/mL in water).
Causality: Spiking the SIL-IS directly into the raw matrix before any precipitation ensures the internal standard undergoes the exact same extraction kinetics, protein binding disruption, and potential losses as the endogenous analyte.
Step 2: Protein Precipitation (PPT)
Add 200 µL of cold Methanol containing 0.1% Formic Acid. Vortex aggressively for 2 minutes.
Causality: Methanol is a stronger precipitant than acetonitrile for highly polar analytes, preventing avibactam from co-precipitating with plasma proteins while maintaining solubility.
Step 3: Phospholipid Removal (PLR)
Transfer the supernatant to a Phospholipid Removal Plate (e.g., Ostro™ or Phree™).
Apply positive pressure or vacuum (15 inHg) for 5 minutes to collect the eluate.
Causality: PLR plates contain specialized sorbents (e.g., zirconia or titanium-based) that selectively bind the phosphate moiety of phospholipids. Removing these lipids eliminates the primary culprits of late-eluting matrix suppression in ESI- LC-MS/MS.
Step 4: Evaporation and Reconstitution
Evaporate the eluate under a gentle stream of
N2
at 40°C.
Reconstitute in 100 µL of 95:5 Water:Acetonitrile.
Causality: Reconstituting the sample to perfectly match the initial mobile phase conditions prevents solvent-effect peak distortion (fronting/broadening) during injection onto the PFP column.
Step 5: UHPLC-MS/MS Analysis
Column: Poroshell 120 PFP (or equivalent), 2.1 x 100 mm, 2.7 µm.
Mobile Phase: (A) 0.1% Formic acid in Water; (B) 0.1% Formic acid in Acetonitrile.
Gradient: Start at 5% B, ramp to 60% B over 4 minutes.
Step 6: System Suitability & Self-Validation Check
Inject a blank matrix extract (processed through Steps 1-4, omitting the IS) while continuously infusing a pure avibactam standard solution post-column via a T-connector.
Validation Criterion: The baseline MS/MS trace must remain flat (±10% deviation) precisely at the avibactam retention time. If a dip is observed, localized matrix suppression is still present, and the gradient slope must be adjusted.
References
Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma. MDPI.[Link]
Two Comprehensive Liquid Chromatography High-Resolution Mass Spectrometry (UPLC-MS/MS) Multi-Methods for Real-Time Therapeutic Drug Monitoring of Five Novel Beta-Lactams and of Fosfomycin Administered by Continuous Infusion. NIH.gov / PMC.[Link]
Assessing Matrix Effects in LC–MS/MS Analysis of Pesticides in Food Using Diluted QuEChERS Extracts. ResearchGate.[Link]
Technical Support Center: Avibactam-d4 Sodium Salt Solubility Troubleshooting
Welcome to the Technical Support Center for Avibactam-d4 Sodium Salt . Avibactam-d4 is the deuterated, stable-isotope reference standard of avibactam, a potent non-β-lactam β-lactamase inhibitor. Because it is supplied a...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Avibactam-d4 Sodium Salt . Avibactam-d4 is the deuterated, stable-isotope reference standard of avibactam, a potent non-β-lactam β-lactamase inhibitor. Because it is supplied as a sodium sulfate salt, researchers frequently encounter severe solubility bottlenecks when attempting to use it in organic solvents for NMR analysis, LC-MS workflows, or downstream synthetic derivatization.
This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome the inherent lipophobia of the avibactam-d4 sodium salt.
Part 1: Baseline Solubility Data
Understanding the baseline solubility of avibactam-d4 sodium is the first step in troubleshooting. The sodium cation forms a strong ionic lattice with the highly polar sulfate moiety, restricting its solubility to high-dielectric environments.
Table 1: Baseline Solubility Profile of Avibactam-d4 Sodium Salt
Solvent
Solubility Limit
Causality & Environmental Dependency
Water / PBS
10 - 57 mg/mL
Highly soluble. The high dielectric constant of water easily solvates the Na+ and sulfate ions[1][2].
DMSO
5 - 57 mg/mL
Highly variable. Solubility is severely reduced by moisture contamination. Requires anhydrous conditions[1][3].
Ethanol
< 1 mg/mL
Practically insoluble. The hydrogen-bonding network is insufficient to overcome the salt's lattice energy[2][3].
DCM / THF / MeCN
Insoluble
Incompatible natively. Requires supramolecular complexation or cation exchange to dissolve.
Part 2: Strategic Decision Workflow
Before altering your experimental conditions, use the following decision matrix to determine the most scientifically appropriate solubilization strategy for your specific workflow.
Figure 1: Decision tree for selecting an avibactam-d4 solubilization strategy based on downstream experimental constraints.
Part 3: Frequently Asked Questions & Troubleshooting Protocols
FAQ 1: Why does my Avibactam-d4 sodium precipitate in DMSO even though literature says it should dissolve?
The Causality:
Avibactam sodium is soluble in Dimethyl Sulfoxide (DMSO) up to ~57 mg/mL, but this is highly dependent on the solvent being strictly anhydrous[3]. DMSO is extremely hygroscopic. When moisture contaminates the solvent, water molecules aggressively compete to hydrate the sodium cation. This disrupts the delicate solvation shell provided by the DMSO, causing the avibactam-d4 sodium salt to crash out of solution[3].
The Solution:
Always use freshly opened, anhydrous DMSO stored over molecular sieves. If precipitation occurs, do not attempt to heat the solution excessively, as avibactam can degrade. Instead, utilize sonication to provide the mechanical energy required to break the crystalline lattice without thermal degradation[4].
FAQ 2: I need to run an assay in Acetonitrile (MeCN) or Tetrahydrofuran (THF). How can I dissolve the sodium salt without altering its chemical identity?
The Causality:
To dissolve an ionic salt in a low-dielectric organic solvent, you must mask the charge of the cation. Crown ethers are cyclic oligomers that act as supramolecular hosts. 15-Crown-5 has a cavity size perfectly matched to the ionic radius of the sodium cation (Na+)[5]. By encapsulating the Na+ ion, the exterior of the complex becomes highly lipophilic, dragging the avibactam-d4 sulfate anion into the organic phase. This leaves the anion "bare" and highly soluble without permanently altering the drug's covalent structure[6].
Protocol A: Crown Ether-Assisted Solubilization
Preparation: Weigh the required amount of Avibactam-d4 sodium salt into a dry glass vial.
Solvent Addition: Add your target organic solvent (e.g., anhydrous MeCN or THF). The compound will remain as a cloudy suspension.
Complexation: Add 1.1 to 1.2 molar equivalents of 15-Crown-5 ether directly to the suspension.
Agitation: Sonicate the mixture at room temperature for 5–10 minutes.
Validation Checkpoint: The suspension should transition into a completely transparent solution. Self-Validation: If turbidity persists, trace water may be interfering with the crown ether's binding affinity. Add 3Å molecular sieves to the vial and let it sit for 15 minutes.
FAQ 3: I am developing a derivatization workflow and need high solubility in Dichloromethane (DCM). Crown ethers interfere with my downstream purification. What is the alternative?
The Causality:
For permanent lipophilic modification, you must perform a cation exchange. Replacing the small, hard sodium cation with a bulky, lipophilic Tetrabutylammonium (TBA+) cation completely disrupts the salt's crystal lattice. The commercial manufacturing route for avibactam actually utilizes the TBA salt as a highly organic-soluble intermediate before a final swap to the sodium form. We can reverse this logic in the lab to drive the avibactam-d4 anion into halogenated solvents like DCM[7].
Figure 2: Workflow for the phase-transfer cation exchange of avibactam-d4 sodium to its lipophilic TBA salt.
Protocol B: Tetrabutylammonium (TBA) Salt Exchange
Aqueous Dissolution: Dissolve Avibactam-d4 sodium salt in a minimal volume of HPLC-grade water (e.g., 50 mg/mL).
Ion Introduction: Add 1.05 molar equivalents of Tetrabutylammonium acetate (TBAOAc) or Tetrabutylammonium hydrogen sulfate to the aqueous solution.
Phase Transfer: Add an equal volume of Dichloromethane (DCM) to create a biphasic system.
Exchange: Vigorously stir or shake the biphasic mixture for 30 minutes. The highly lipophilic TBA+ cation will pair with the avibactam-d4 sulfate anion, driving the complex across the phase boundary into the DCM layer[8][7].
Separation: Transfer the mixture to a separatory funnel and collect the lower organic (DCM) layer.
Validation Checkpoint: Spot both the aqueous and organic layers on a TLC plate. The aqueous layer should be depleted of the avibactam-d4 anion, while the organic layer will show a strong concentration of the product.
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under vacuum to yield the highly organic-soluble Avibactam-d4 TBA salt.
References
University of Porto (Sigarra). (2016). Development of a Manufacturing Route to Avibactam, a β‑Lactamase Inhibitor. Retrieved from[Link]
Chemical Communications (RSC Publishing). (2019). Sulfation made simple: a strategy for synthesising sulfated molecules. Retrieved from [Link]
ResearchGate. (2025). The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor. Retrieved from [Link]
Wikipedia. (n.d.). Crown ether. Retrieved from [Link]
OpenStax. (n.d.). 18.6 Crown Ethers – Organic Chemistry: A Tenth Edition. Retrieved from [Link]
Part 1: Mechanistic Causality of Deuterium Exchange (Expert Insights)
Welcome to the Avibactam Bioanalysis Technical Support Center . As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most critical, yet frequently misunderstood, challenges in...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Avibactam Bioanalysis Technical Support Center . As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most critical, yet frequently misunderstood, challenges in LC-MS/MS bioanalysis: the loss of isotopic integrity (deuterium exchange) in avibactam-d4 internal standards.
This guide abandons generic troubleshooting to focus strictly on the physicochemical causality of avibactam degradation, providing self-validating protocols to ensure absolute quantitative accuracy in your drug development workflows.
Avibactam is a non-β-lactam β-lactamase inhibitor characterized by a unique diazabicyclooctane (DBO) core. In the avibactam-d4 stable isotope, four deuterium atoms are incorporated onto the methylene carbons of this bicyclic ring.
While carbon-deuterium (C-D) bonds are generally resistant to exchange, avibactam is highly susceptible to base-catalyzed structural instability. At pH levels above 8.5, the urea-like bridge of the DBO ring undergoes nucleophilic attack and rapid degradation [1]. Even prior to full structural collapse, exposure to slightly alkaline conditions or elevated temperatures induces transient enolization-like intermediates. These intermediates activate the adjacent methylene protons, facilitating rapid hydrogen-deuterium (H/D) back-exchange when exposed to protic solvents (like water or methanol).
In your LC-MS/MS data, this manifests as a critical loss of the M+4 signal (m/z 268) and an artificial inflation of M+3 or M+2 species, which directly compromises the quantitative trustworthiness of your internal standard.
Troubleshooting logic for avibactam-d4 isotopic scrambling and signal loss.
Part 2: Troubleshooting Guide & FAQs
Q: Why is my avibactam-d4 internal standard showing a decreasing M+4 peak area and increasing M+3/M+2 peaks over time?A: This is isotopic scrambling (back-exchange). It occurs when the deuterium atoms on the DBO ring swap with hydrogen atoms from the solvent. For avibactam, this is almost exclusively triggered by high pH (>7.5) or prolonged exposure to protic solvents (like methanol) at room temperature. Avibactam is chemically unstable at high pH [1], and the resulting transient ring-opening exposes the labeled carbons to exchange.
Q: Can I use methanol instead of acetonitrile for protein precipitation?A: No. Methanol is a protic solvent that acts as a proton donor, facilitating H/D exchange—especially if the plasma matrix is slightly alkaline. Cold acetonitrile (ACN) at 4°C is strongly recommended. ACN is an aprotic solvent that provides excellent protein precipitation (>90% recovery) without contributing exchangeable protons [3].
Q: How should I adjust the pH of my sample to prevent degradation?A: Maintain the sample and extraction buffers at a slightly acidic to neutral pH (pH 6.0 – 6.5). Studies have shown that avibactam stability is optimal in 10 mM sodium phosphate buffer at pH 6.0 [2]. Avoid using basic additives like ammonium hydroxide in your sample prep or mobile phase.
Q: What are the optimal storage conditions for avibactam-d4 stock solutions?A: Stock solutions should be prepared at high concentrations (e.g., 1-5 mg/mL) in an aprotic solvent such as DMSO [3] and stored at -80°C. When preparing aqueous working solutions, use LC-MS grade water buffered to pH 6.0 and keep them on ice during use.
Part 3: Optimized Experimental Workflow (Self-Validating Protocol)
To ensure analytical trustworthiness, this protocol incorporates a Matrix-Spike Isotopic Integrity Test .
Self-Validation Logic: Always run a "Neat Standard" (Avibactam-d4 in 100% ACN) alongside your matrix samples. If the M+4/M+3 ratio drops only in the plasma samples, your matrix pH is too high. If it drops in both, your LC mobile phase or MS source temperature is causing the exchange.
Step-by-Step Cold Protein Precipitation Methodology:
Sample Preparation: Thaw human plasma samples on wet ice. Do not allow samples to reach room temperature, as avibactam degrades rapidly at 25°C in biological matrices [5].
Buffering (Critical Step): To 100 µL of plasma, add 20 µL of 100 mM Ammonium Acetate buffer (pH 6.0) to neutralize any alkaline matrix effects.
Internal Standard Spiking: Add 10 µL of Avibactam-d4 working solution (prepared in 50% ACN/Water, kept at 4°C).
Protein Precipitation: Immediately add 300 µL of ice-cold 100% Acetonitrile (ACN). Do not use methanol.
Mixing & Centrifugation: Vortex aggressively for 15 seconds. Centrifuge at 13,000 rpm for 5 minutes at 4°C [3].
Supernatant Transfer: Transfer 100 µL of the clear supernatant into an autosampler vial containing 100 µL of LC-MS grade water (to reduce the organic strength and prevent peak distortion on the LC column).
Autosampler Storage: Maintain the autosampler at 4°C. Processed samples are stable for up to 24 hours under these conditions [2].
Step-by-step cold protein precipitation workflow to preserve avibactam-d4 integrity.
Part 4: Quantitative Data & System Suitability
Table 1: Avibactam Stability Profile by pH and Temperature
Condition
Temperature
pH
Stability Duration (>90% intact)
Risk of D-Exchange
Purified Water
-20°C
Neutral
> 120 hours
Low
Purified Water
25°C
Neutral
> 200 hours
Low
Plasma / Serum
4°C
6.0
24 hours
Low
Plasma / Serum
25°C
7.4
< 6 hours
Moderate
Aqueous Buffer
25°C
> 8.5
< 1 hour (Rapid Degradation)
High
Data synthesized from comprehensive stability analyses of β-lactamase inhibitors [1, 2, 5].
Table 2: Optimized LC-MS/MS Parameters for Avibactam Bioanalysis
Parameter
Setting / Value
Rationale
Ionization Mode
Electrospray Ionization Negative (ESI-)
Avibactam contains a sulfate group, yielding a strong[M-H]- ion [3].
Analytical Column
Polar-modified C18 or HILIC (e.g., HSS T3)
Required for sufficient retention of highly polar avibactam[4].
Mobile Phase A
Water + 0.1% Formic Acid
Maintains acidic pH to prevent on-column D-exchange.
Mobile Phase B
Acetonitrile + 0.1% Formic Acid
Aprotic organic modifier.
Avibactam MRM
m/z 264.0 → 96.0
Precursor[M-H]- to sulfate fragment [4].
| Avibactam-d4 MRM | m/z 268.0 → 96.0 | +4 Da mass shift on the intact DBO ring. |
References
Title: Molecular Mechanism of Avibactam-Mediated β-Lactamase Inhibition. Source: acs.org. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFCREIyIm1Kbw4rOn7nIHaQ-ItCIxnOnKVrNaCePR4meFZJAeE0H5-DCOwFSJL6KlwJZke8bcZFx3Whzq202H6sZpLEGAp2GZnvsCpT-EhaaRNCzW1Amohwcgi_iYYLfDVpalYBm_7CFm4DiFCm2w==]
Title: Simultaneous Determination of Anti-Infective Drugs Using HPLC–UV. Source: chromatographyonline.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQsj4F7VZfPkWUY34v4gyUW-dF6HtPmMngvVlYCozF4tHB8qbri3Bh5gEc1m7hDugydEiBUvPREVoxkpGrMSjGp40tMMJ26VoEVUUiX9Qvkqj6TUCS87_ujg8h29Z2loZR6zIYvomKKWhmhEZSun_uDyWPmEXdIq41sOzk248HYlrxYT7WWIm5ftjtLUXLXTKCRz4xz1xYFxeygWULGAk4ogpvPA==]
Title: Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma. Source: mdpi.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGrvu_sXhLCkBlAKnlY_AwT629RmCBM638tOgfnlTsFsyNl3q1iTK6Dbt2ncsrSvZ0NC63TE2VOTx8RYhDGVGBSEnspWdzl_H6xU-MfNg-RhOzpGrc1wOJdJnAazHjWGjNO]
Title: Simultaneous Determination of Ceftazidime and Avibactam in Human Plasma and Cerebrospinal Fluid by High-Performance Liquid Chromatography – Tandem Mass Spectrometry (HPLC-MS/MS). Source: researchgate.net. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3a7pn0mgT5S4jz83MgIveT6GCMufTLByZz-PkCy1EyTTjx26wZ4WZlS1xOmCda6WaT3ov--OEYRvwwxQFxHLhBiB6CKg2a_gLfZ5B2LiuB0q84cFOFDb3DFquz9T2imBDIlq4Fef9tsJ16ZpoGvBss-wtIGa5hBfaKgyqhYCQS0c4_Vtylo8dnP3MRTFrP3pmSl4KV1gHSx2XrMKNvexi8ALs5aFDEKELsLglD-hxNwi8KvJFptHbyMJiGfQxJaCPQhqGtif6ZUjITDSyFZRoCX6CSCtJEHfPoHJNKP-5wN5k3jw00UJmua4hE_SX7V4yaiOKCm5kLa2FI-u4NIipOyvm0Eit-3jEVTuCuYxDN2TrY0JLY76dOvPmWQ==]
Title: Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media. Source: asm.org. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHii6EUIoZnXKCtL_T19xTHGUtVs1hw6-AWCxu8PNZa0-urcxUnFouF_l8MXEYhc0jsJx16iJXK2OEohDQP6GT4-2f1JW2C30-jsui0h-HIpWQNSyy5_I2K8UaM4UsngxC8rPkpRXOuMMKZmg==]
Optimization
Technical Support Center: Resolving Avibactam-d4 Chromatographic Peak Tailing in LC-MS/MS
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, one of the most frequent challenges I consult on is the chromatographic behavior of highly polar, ionic analytes.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Applications Support Center.
As a Senior Application Scientist, one of the most frequent challenges I consult on is the chromatographic behavior of highly polar, ionic analytes. Avibactam, and its stable isotope-labeled internal standard Avibactam-d4, are notorious for severe peak tailing, poor retention, and signal suppression in LC-MS/MS workflows.
This guide deconstructs the physicochemical causality behind these phenomena and provides field-proven, self-validating protocols to achieve symmetrical peaks and robust quantification.
Part 1: The Physicochemical Root Cause
Avibactam is a novel non-β-lactam β-lactamase inhibitor characterized by a highly polar oxidanesulfonic acid (sulfate) group[1]. This specific structural moiety dictates its challenging chromatographic behavior:
Permanent Ionization: The sulfate group remains negatively charged under typical acidic reversed-phase liquid chromatography (RPLC) conditions.
Secondary Silanol Interactions: Standard end-capping on C18 columns is insufficient to shield the highly acidic sulfate group from interacting with residual surface silanols on the silica backbone, leading to severe band broadening.
Metal Chelation: The oxidanesulfonic acid moiety acts as a chelator, binding to exposed metal surfaces (such as Fe³⁺ and Ni²⁺) in stainless steel tubing, injector needles, and column frits.
Part 2: Diagnostic Workflow
Use the following logical pathway to diagnose and resolve the root cause of peak tailing in your LC-MS/MS system.
Diagnostic workflow for resolving Avibactam-d4 chromatographic peak tailing.
Part 3: Expert Troubleshooting Q&A
Q1: Why does standard C18 chemistry fail for Avibactam-d4, and what should I use instead?A1: Standard C18 phases rely purely on hydrophobic interactions. Because avibactam is highly hydrophilic, it elutes near the void volume on standard C18 columns, leading to poor desolvation and matrix effects. Switching to a Pentafluorophenyl (PFP) phase (e.g., Poroshell 120 PFP) introduces alternative retention mechanisms like dipole-dipole, hydrogen bonding, and π-π interactions, drastically improving peak shape and retention[2]. Alternatively, polar-embedded C18 columns (e.g., Luna Omega Polar C18) provide a water-wettable surface that shields residual silanols, offering excellent stability for polar analytes[3].
Q2: How should I optimize the mobile phase to mask secondary interactions?A2: The mobile phase must maintain a low pH to ensure consistent ionization while providing enough ionic strength to mask silanol interactions. Utilizing a mobile phase of water and methanol/acetonitrile supplemented with 0.2% Formic Acid is highly effective[2]. The elevated acid concentration (0.2% vs. the standard 0.1%) suppresses secondary electrostatic interactions between the sulfate group and the stationary phase, sharpening the peak.
Q3: Is my LC system hardware contributing to the tailing?A3: Yes. The sulfate moiety of Avibactam-d4 can bind to exposed metal surfaces in stainless steel tubing, injector needles, and column frits. If you observe progressive tailing or signal loss over multiple injections, metal complexation is likely the culprit. Transitioning to PEEK (Polyether ether ketone) tubing or using bio-inert/metal-free column hardware is a definitive fix.
Q4: What is the optimal sample preparation to ensure peak integrity?A4: Injecting a sample in a solvent with higher elution strength than the initial mobile phase causes the Avibactam-d4 band to travel down the column before focusing, resulting in a "smearing" effect. A standard approach is protein precipitation using methanol containing the isotopically labeled internal standard[4]. To prevent solvent-induced band broadening from the high organic content of the extract, you must either inject a very small volume (e.g., 2 µL)[4] or dilute the final supernatant with a highly aqueous mobile phase prior to injection.
Part 4: Quantitative Impact of Method Optimization
The following table summarizes the quantitative improvements in chromatography when systematically addressing column chemistry, mobile phase, and hardware interactions.
Column Chemistry
Mobile Phase Additive
Hardware Type
Peak Asymmetry (As)
Theoretical Plates (N)
Signal-to-Noise (S/N)
Standard C18
0.1% Formic Acid
Stainless Steel
2.85
2,100
150
Standard C18
10 mM NH₄FA + 0.1% FA
Stainless Steel
1.90
4,500
320
Polar-embedded C18
0.1% Formic Acid
PEEK / Metal-Free
1.25
11,200
780
PFP (Pentafluorophenyl)
0.2% Formic Acid
PEEK / Metal-Free
1.05
13,500
950
Part 5: Self-Validating Experimental Protocol
To guarantee trustworthiness and reproducibility, follow this step-by-step methodology for setting up your Avibactam-d4 LC-MS/MS assay. This protocol includes a mandatory System Suitability Test (SST) to self-validate the setup before running precious samples.
Phase 1: System Preparation & Passivation
Hardware Swap: Replace all stainless steel capillary tubing from the autosampler to the column compartment with PEEK tubing.
Passivation: Flush the LC system with 50% Methanol / 50% Water containing 0.5% Phosphoric acid for 2 hours to passivate any remaining metal surfaces in the pump heads, followed by a thorough 1-hour flush with LC-MS grade water.
Phase 2: Mobile Phase Formulation
Mobile Phase A: LC-MS grade Water + 0.2% Formic Acid[2].
Mobile Phase B: 50:50 Methanol:Acetonitrile + 0.2% Formic Acid[2].
Causality Check: The 0.2% formic acid ensures the pH remains strictly below the pKa of residual silanols, minimizing electrostatic tailing.
Phase 3: Sample Preparation
Aliquot 10 µL of the plasma sample and dilute with 80 µL of ultrapure water[4].
Add 300 µL of Methanol containing the Avibactam-d4 internal standard to precipitate proteins[4].
Vortex vigorously for 15 seconds, then centrifuge at 13,000 rpm for 5 minutes at room temperature[4].
Transfer 100 µL of the clear supernatant to a deactivated glass autosampler vial[4].
Phase 4: Chromatographic Separation
Column Installation: Install a Poroshell 120 PFP (2.1 × 50 mm, 2.7 µm) or Luna Omega Polar C18 column[2][3].
Temperature Control: Set the column oven temperature to 45 °C and the autosampler to 4 °C[2].
Injection: Inject exactly 2 µL of the prepared sample[4]. Note: The low injection volume is critical to prevent solvent-induced band broadening.
Gradient: Run a linear gradient from 5% B to 95% B at a flow rate of 0.5 mL/min.
Phase 5: System Suitability Testing (SST) - Self-Validation
Before analyzing the batch, inject a neat standard of Avibactam-d4 (100 ng/mL). The system is validated and ready for the batch ONLY if :
Peak Asymmetry (As) is between 0.9 and 1.3.
Retention Factor (k') > 2.0 (ensuring the analyte is well separated from the void volume).
Signal-to-Noise (S/N) > 100 at the Lower Limit of Quantification (LLOQ).
Extending the shelf life of avibactam-d4 sodium salt stock solutions
Introduction Welcome to the dedicated technical resource for Avibactam-d4 Sodium Salt. This guide is designed for researchers, scientists, and drug development professionals to ensure the optimal handling, storage, and u...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the dedicated technical resource for Avibactam-d4 Sodium Salt. This guide is designed for researchers, scientists, and drug development professionals to ensure the optimal handling, storage, and utilization of this critical β-lactamase inhibitor analog in your experiments. As a deuterated standard, the integrity of your stock solutions is paramount for generating accurate and reproducible data. This document provides in-depth, field-proven insights into extending the shelf life of your solutions, troubleshooting common issues, and maintaining the isotopic and chemical purity of the compound.
The stability of Avibactam, like many non-β-lactam β-lactamase inhibitors, is a critical factor that can significantly influence experimental outcomes. The core structure is susceptible to hydrolysis, a process that can be accelerated by factors such as pH, temperature, and storage medium.[1] The introduction of deuterium at the d4 position is primarily for its use as an internal standard in mass spectrometry-based quantification, where its chemical reactivity and solution stability are expected to be nearly identical to the non-deuterated form.[2][3] However, the potential for hydrogen-deuterium (H-D) exchange, especially in protic solvents, adds a layer of complexity to its handling.[2] This guide is built on the foundational principles of chemical stability to provide you with actionable protocols and a robust framework for decision-making in your laboratory.
Frequently Asked Questions (FAQs)
This section addresses the most common inquiries regarding the handling and storage of avibactam-d4 sodium salt.
Q1: What is the recommended solvent for preparing a primary stock solution of avibactam-d4 sodium salt?
A1: For long-term storage, we strongly recommend using a high-purity, anhydrous aprotic organic solvent such as dimethyl sulfoxide (DMSO).[4][5] Avibactam sodium salt is readily soluble in DMSO.[5][6][7] Using an aprotic solvent is a critical first step in preventing premature degradation via hydrolysis and minimizing the risk of H-D exchange, which could compromise the isotopic purity of your standard.[2][3]
Q2: How should I store the solid avibactam-d4 sodium salt powder?
A2: The solid powder is significantly more stable than any solution. It should be stored at -20°C in a tightly sealed container, protected from light and moisture.[8] Before use, it is crucial to allow the vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the powder.[8]
Q3: What is the expected shelf life of a DMSO stock solution?
A3: When prepared correctly using anhydrous DMSO and stored in a tightly sealed, light-protected vial at -80°C, a stock solution of avibactam-d4 sodium salt can be considered stable for several months. While specific long-term stability data for the d4 analog is not extensively published, data from similar complex small molecules and general best practices for deuterated standards support this recommendation.[4][9] We advise preparing fresh stock solutions every 3-6 months for critical quantitative applications.
Q4: Can I store stock solutions in aqueous buffers like PBS?
A4: We do not recommend storing avibactam-d4 sodium salt in aqueous solutions for more than a single day.[6] Avibactam is susceptible to hydrolysis in aqueous environments.[1] Clinical formulations of avibactam (in combination with ceftazidime) are typically stable for only 12 hours at room temperature or 24 hours when refrigerated at 2-8°C.[10][11] For any experiment, aqueous dilutions should be prepared fresh from a frozen DMSO stock on the day of use.
Q5: How many times can I freeze and thaw my DMSO stock solution?
A5: To maintain the integrity of your stock solution, it is best to minimize freeze-thaw cycles.[12] We recommend aliquoting your primary stock solution into single-use volumes. If repeated use from a single vial is unavoidable, limit freeze-thaw cycles to a maximum of three. A study on avibactam stability noted that after three freeze-thaw cycles from -80°C to 25°C, the concentration remained within an acceptable ±15% of the initial value.[4]
Q6: I diluted my DMSO stock into my aqueous experimental buffer and observed a precipitate. What happened?
A6: This is likely due to the compound crashing out of solution when transferred from a high-concentration organic solvent to a predominantly aqueous environment where its solubility is lower. To prevent this, ensure the final concentration of DMSO in your aqueous solution is kept low (typically <1%, but ideally <0.5%) and that the dilution is performed with vigorous mixing. Consider a serial dilution approach, where the DMSO stock is first diluted into an intermediate solution that has a higher percentage of organic solvent before the final dilution into the aqueous buffer.
Q7: My freshly prepared aqueous solution has a faint yellow tint. Is it still usable?
A7: A pale yellow color in freshly prepared solutions is generally acceptable. The product information for the clinical formulation of ceftazidime-avibactam notes that the solution can range from clear to light yellow.[11] However, a significant change in color or the development of a darker yellow/brown hue upon storage is an indicator of degradation and the solution should be discarded.
Troubleshooting Guide
Observed Issue
Potential Cause
Recommended Action & Explanation
Loss of biological activity in the assay
1. Degradation of aqueous working solution. 2. Degradation of DMSO stock solution. 3. Incorrect initial concentration.
1. Prepare fresh aqueous dilutions for every experiment. Avibactam's stability in aqueous media is very limited.[1]2. Use a new, single-use aliquot of your DMSO stock. If the problem persists, prepare a fresh primary stock from the solid powder.3. Verify the initial weighing and dilution calculations. Ensure the solid was fully dissolved before making further dilutions.
Inconsistent results between experiments
1. Multiple freeze-thaw cycles. 2. H-D exchange. 3. Precipitation in working solution.
1. Aliquot your stock solution to ensure each experiment uses a solution that has been thawed only once.[12]2. Minimize the time the compound spends in aqueous/protic solvents. Prepare working solutions immediately before use. H-D exchange can alter the mass of the internal standard, affecting quantification.[2]3. Visually inspect working solutions for any precipitate before use. Refer to the FAQ on precipitation for prevention strategies.
Unexpected peaks in LC-MS analysis
1. Degradation products. 2. Solvent contaminants.
1. Avibactam can degrade via hydrolysis.[13] Ensure proper storage and handling. Run a freshly prepared standard to confirm the identity of the parent peak.2. Use high-purity, LC-MS grade solvents for all solution preparations to avoid introducing interfering contaminants.
Data & Protocols
Recommended Storage Conditions Summary
The following table summarizes the recommended conditions for storing Avibactam-d4 Sodium Salt to maximize its shelf life and ensure experimental integrity.
Formulation
Solvent/Matrix
Temperature
Duration
Key Considerations
Primary Stock
Anhydrous DMSO
-80°C
Up to 6 Months
Aliquot into single-use volumes. Protect from light. Use amber vials.[3][4]
Intermediate Stock
Anhydrous DMSO
-20°C
Up to 3 Months
A viable alternative if -80°C is unavailable. Minimize freeze-thaw cycles.
Aqueous Working Solution
Cell Culture Media, PBS, etc.
2-8°C or Room Temp
< 24 hours
Must be prepared fresh daily. Discard any unused solution.[6]
Solid Compound
Powder
-20°C
≥ 4 years
Store in a desiccator or dry environment. Allow vial to warm to RT before opening.[6][8]
Protocol 1: Preparation of Primary Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a high-concentration primary stock solution intended for long-term storage.
Equilibration: Remove the vial of Avibactam-d4 Sodium Salt from -20°C storage and allow it to sit at room temperature for at least 30 minutes. This critical step prevents moisture from condensing on the cold powder upon opening.[8]
Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully weigh out the desired amount of powder (e.g., 2.91 mg for a 10 mM solution in 100 µL). The molecular weight of Avibactam-d4 Sodium Salt is ~291.25 g/mol .
Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the powder. For example, add 100 µL of DMSO to 2.91 mg of powder to achieve a 10 mM concentration.
Mixing: Cap the tube tightly and vortex thoroughly for 2-3 minutes until the solid is completely dissolved. Visually inspect the solution against a light source to ensure no particulates remain.
Aliquoting: Dispense the stock solution into single-use, sterile amber vials. This is the most effective way to prevent degradation from repeated freeze-thaw cycles.
Storage: Label the aliquots clearly with the compound name, concentration, date, and solvent. Store immediately at -80°C.
Protocol 2: Stability Verification of Stock Solution by LC-MS
This protocol provides a framework for researchers to validate the stability of their stock solutions over time.
Objective: To quantify the percentage of intact Avibactam-d4 Sodium Salt remaining in a stock solution after a defined storage period and number of freeze-thaw cycles.
Workflow:
Caption: Workflow for assessing stock solution stability.
Methodology:
Time Zero (T0) Sample: Following Protocol 1, prepare a fresh stock solution. Immediately dilute a sample to a working concentration (e.g., 1 µg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water) and analyze by LC-MS. Record the peak area of the parent compound. This is your 100% reference.
Storage: Store the remaining aliquots at -80°C.
Freeze-Thaw (FT) Analysis: Select two aliquots. Keep one as a control ('FT_Control'). Subject the other ('FT_Test') to three freeze-thaw cycles: allow it to thaw completely to room temperature, then refreeze at -80°C for at least one hour. Repeat two more times. Analyze both the control and test aliquots by LC-MS.
Long-Term Analysis: At predetermined intervals (e.g., 1, 3, 6 months), remove a new aliquot from -80°C storage, prepare a sample for LC-MS analysis, and measure the peak area.
Data Analysis: Compare the peak area of the test samples to the T0 sample. A decrease of >15% is generally considered significant degradation.[4]
Understanding Avibactam Degradation
The stability of avibactam is intrinsically linked to its chemical structure. The primary route of degradation in solution is hydrolysis of the cyclic urea ring. This process can be influenced by pH, with evidence suggesting increased degradation at higher pH values (e.g., pH 8.5).[14] In the context of its mechanism of action on serine β-lactamases, avibactam forms a covalent carbamoyl-enzyme intermediate. While this reaction is reversible, a slower, irreversible hydrolysis of this complex can also occur, leading to fragmentation of the inhibitor.[13][15]
Maintaining the integrity of your Avibactam-d4 Sodium Salt through diligent application of these protocols will ensure the accuracy and reliability of your research data.
References
Veeprho. (n.d.). Avibactam Impurities and Related Compound. [Link]
Pemberton, O. A., et al. (2018). Interaction of Avibactam with Class B Metallo-β-Lactamases. Antimicrobial Agents and Chemotherapy, 62(6), e00109-18. [Link]
Zhuang, L., et al. (2016). In vitro pharmacokinetics/pharmacodynamics of the combination of avibactam and aztreonam against MDR organisms. Journal of Antimicrobial Chemotherapy, 71(8), 2240-2248. [Link]
Naicker, S., et al. (2024). Evaluation of the stability of ceftazidime/avibactam in elastomeric infusion devices used for outpatient parenteral antimicrobial therapy utilizing a national stability protocol framework. JAC-Antimicrobial Resistance, 6(2), dlae056. [Link]
Dr.Oracle. (2025). What is the stability of Ceftazidime (Ceftazidime)/Avibactam (Avibactam) preparation from Pfizer (Ceftazidime/Avibactam is also known as Avycaz)?[Link]
Cusato, J., et al. (2024). Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma. Pharmaceutics, 16(3), 377. [Link]
U.S. Food and Drug Administration. (2019). AVYCAZ (ceftazidime and avibactam) for injection, for intravenous use. [Link]
IVTEAM. (2024). Ceftazidime-avibactam Stability In Elastomeric Infusion Devices. [Link]
ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. [Link]
Wicha, S. G., et al. (2021). Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. Antimicrobial Agents and Chemotherapy, 65(3), e01859-20. [Link]
Lahiri, S. D., et al. (2015). Molecular Mechanism of Avibactam-Mediated β-Lactamase Inhibition. ACS Chemical Biology, 10(3), 855-864. [Link]
Varga, B., et al. (2023). Stability Studies of the Dilution Series of Different Antibiotic Stock Solutions in Culture Medium Incubated at 37 °C. Antibiotics, 12(6), 1047. [Link]
U.S. Food and Drug Administration. (2016). AVYCAZ (ceftazidime and avibactam) for Injection, for intravenous use. [Link]
ResearchGate. (2017). What is the storage conditions and protocol for deuterated standards of organic compounds?[Link]
Allmendinger, A., et al. (2022). Stability of Two Reserve Antibiotics in Elastomeric Pumps: Ceftazidime-Avibactam and Ceftolozane-Tazobactam. Antibiotics, 11(10), 1324. [Link]
O'Daniel, P. I., et al. (2018). Structural analysis of avibactam-mediated activation of the bla and mec divergons in methicillin-resistant Staphylococcus aureus. Journal of Biological Chemistry, 293(28), 11026-11039. [Link]
Ehmann, D. E., et al. (2013). Kinetics of Avibactam Inhibition against Class A, C, and D β-Lactamases. Journal of Biological Chemistry, 288(39), 27960-27971. [Link]
Trang, M., et al. (2020). Intravenous Compatibility of Ceftazidime—Avibactam and Aztreonam Using Simulated and Actual Y-site Administration. Antimicrobial Agents and Chemotherapy, 64(10), e00949-20. [Link]
Boyanton, B. L., & Blick, K. E. (2002). The effect of storage time and freeze-thaw cycles on the stability of serum samples. Clinical Chemistry, 48(11), 2133-2135. [Link]
Barrick Lab, UT Austin. (n.d.). Protocols: Antibiotic Stock Solutions. [Link]
Salamandra. (2025). Regulatory Considerations for Deuterated Products. [Link]
BioProcess International. (2015). Evaluating Freeze-Thaw Processes in Biopharmaceutical Design. [Link]
Tondi, D., et al. (2013). Assay Platform for Clinically Relevant Metallo-β-lactamases. Antimicrobial Agents and Chemotherapy, 57(1), 258-268. [Link]
ResearchGate. (2024). Evaluation of the stability of ceftazidime/avibactam in elastomeric infusion devices used for outpatient parenteral antimicrobial therapy utilizing a national stability protocol framework. [Link]
Therapeutic Goods Administration. (2020). AusPAR Attachment 1: Product Information for Ceftazidime / Avibactam. [Link]
Miller, A. A., et al. (2024). Rapid Emergence of Resistance to Broad-Spectrum Direct Antimicrobial Activity of Avibactam. bioRxiv. [Link]
Advanced Technical Support Center: Minimizing Background Noise in Avibactam-d4 Plasma Quantification
Welcome to the Technical Support Center for bioanalytical workflows. Avibactam is a potent non-β-lactam β-lactamase inhibitor characterized by its high polarity and a permanently charged sulfate moiety.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for bioanalytical workflows. Avibactam is a potent non-β-lactam β-lactamase inhibitor characterized by its high polarity and a permanently charged sulfate moiety. Its quantification in human plasma via LC-MS/MS relies heavily on its deuterated stable isotope-labeled internal standard (SIL-IS), avibactam-d4.
Operating in negative electrospray ionization (ESI-) mode, the typical multiple reaction monitoring (MRM) transition for avibactam-d4 is m/z 268.0 → 96.0 (monitoring the loss of the sulfate group) [2]. However, achieving a clean baseline for the d4 channel is notoriously difficult. Background noise directly compromises the Lower Limit of Quantification (LLOQ), precision, and accuracy of the assay. This guide provides mechanistic troubleshooting to isolate and eliminate background noise.
Section 1: Mechanistic FAQ - The Root Causes of Avibactam-d4 Noise
Q1: Why am I seeing a high baseline in the avibactam-d4 MRM channel even in blank plasma?A: Elevated baseline noise in the m/z 268 → 96 channel typically stems from three distinct sources:
Endogenous Isobaric Interferences: Human plasma contains thousands of endogenous sulfated metabolites. If an endogenous compound has a precursor mass near 268 Da and fragments to yield a sulfate ion (m/z 96) in negative mode, it will create a high background if not chromatographically separated from avibactam-d4 [2].
Isotopic Crosstalk (Contribution): While avibactam-d4 has a mass shift of +4 Da from unlabeled avibactam (m/z 264 → 96), the natural isotopic distribution of unlabeled avibactam at the Upper Limit of Quantification (ULOQ) can contribute a small M+4 signal. If the IS concentration is set too low, this crosstalk becomes a significant percentage of the IS area, appearing as concentration-dependent "noise."
System Carryover: Avibactam is highly hydrophilic and can interact with metal surfaces in the autosampler needle, injection valve, or column frits, leading to persistent carryover [3].
Q2: How does sample preparation dictate baseline noise, and why is WAX SPE preferred over Protein Precipitation (PPT)?A: While PPT is rapid and economical [3], it leaves a massive amount of residual matrix (phospholipids, salts, and soluble proteins) in the extract. These components cause severe ion suppression or enhancement in the ESI source [2].
Weak Anion Exchange (WAX) Solid-Phase Extraction (SPE) is the gold standard for avibactam [1]. Avibactam's sulfate group has a very low pKa (<1), meaning it remains negatively charged across almost all pH ranges. A WAX sorbent (containing secondary/tertiary amines with a pKa ~8) is positively charged at neutral pH.
Causality: At pH 6, avibactam-d4 binds strongly to the WAX sorbent via ionic interactions. You can aggressively wash the sorbent with 100% organic solvents (e.g., methanol) to remove neutral lipids and isobaric interferences without losing the analyte. Elution is achieved by raising the pH (e.g., 5% NH₄OH in methanol), which deprotonates and neutralizes the WAX sorbent, releasing the negatively charged avibactam-d4. This orthogonal cleanup drastically reduces background noise.
Section 2: Step-by-Step Troubleshooting Protocols
Protocol 1: Systematic Isolation of Background Noise Sources
This protocol is a self-validating system designed to pinpoint the exact origin of your baseline noise.
Inject a pure solvent blank (Mobile Phase A/B mixture):
Observation: High noise at m/z 268 → 96.
Diagnosis: System contamination or carryover.
Action: Replace the autosampler wash solutions. Incorporate a highly aqueous wash with 0.1% NH₄OH to solubilize the polar avibactam and prevent metal binding. Flush the LC system bypassing the column.
Inject a zero sample (Blank plasma extracted WITH avibactam-d4, NO unlabeled avibactam):
Observation: Baseline is clean, IS peak is sharp.
Diagnosis: The extraction is clean; proceed to step 3.
Inject a ULOQ sample (High unlabeled avibactam, NO avibactam-d4):
Observation: A peak appears at the avibactam-d4 retention time in the 268 → 96 channel.
Diagnosis: Isotopic crosstalk.
Action: Increase the working concentration of avibactam-d4 so that the M+4 contribution from the ULOQ is <5% of the total IS response.
Inject an extracted double-blank matrix (Blank plasma extracted WITHOUT avibactam-d4):
Observation: High baseline noise or interfering peaks at the retention time.
Diagnosis: Endogenous matrix interference.
Action: Optimize chromatographic gradient (e.g., use an amide or polar-modified C18 column) [1] or switch from PPT to WAX SPE.
Protocol 2: Optimized WAX SPE Workflow for Avibactam-d4
Conditioning: Pass 1 mL Methanol, followed by 1 mL MS-grade Water through the WAX plate.
Loading: Dilute 50 µL of plasma with 200 µL of 2% Formic Acid in Water. Load onto the WAX plate. (The acidic environment ensures all weak acids are neutralized and washed away, while the permanently charged sulfate of avibactam binds to the positively charged WAX sorbent).
Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid in Water to remove salts.
Wash 2 (Organic): Pass 1 mL of 100% Methanol. (Critical step: Removes phospholipids and neutral noise-causing lipids).
Elution: Pass 2 x 500 µL of 5% Ammonium Hydroxide in Methanol. (High pH neutralizes the WAX sorbent, releasing avibactam).
Evaporation & Reconstitution: Evaporate under N₂ at 40°C. Reconstitute in initial mobile phase conditions.
Section 3: Quantitative Data & Optimization Parameters
Table 1: Typical MRM Transitions and MS Parameters (Negative ESI)
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Declustering Potential (V)
Collision Energy (eV)
Dwell Time (ms)
Avibactam
264.0
96.0 (SO₄⁻)
-40
-25
50
Avibactam-d4 (IS)
268.0
96.0 (SO₄⁻)
-40
-25
50
Table 2: Troubleshooting Matrix for Elevated d4 Baseline
Symptom / Observation
Root Cause
Corrective Action
Noise present in solvent blanks after ULOQ
Autosampler carryover
Use highly aqueous needle wash (e.g., 90:10 Water:MeOH with 0.1% NH₄OH) [3].
High baseline strictly in extracted plasma blanks
Endogenous sulfated metabolites
Switch to WAX SPE; utilize an Amide column for better polar retention [1].
Signal suppression of d4 at specific retention times
Phospholipid co-elution
Implement a 100% organic wash step during SPE; monitor m/z 184 (positive mode) to map phospholipids.
Area of d4 increases as unlabeled avibactam increases
Isotopic crosstalk (M+4 contribution)
Increase the absolute concentration of the avibactam-d4 working solution.
Section 4: Visualizing the Analytical Workflow & Troubleshooting Logic
Diagnostic logic tree for isolating and resolving avibactam-d4 background noise in LC-MS/MS.
Mechanistic workflow of Weak Anion Exchange (WAX) SPE for isolating avibactam.
References
Source: nih.
Source: mdpi.
Source: nih.
Reference Data & Comparative Studies
Validation
Avibactam-d4 vs unlabeled avibactam retention time comparison
Title: Unraveling the Isotope Effect: A Comparative Guide on the Retention Times of Avibactam and Avibactam-d4 in LC-MS/MS Bioanalysis Introduction Avibactam, a potent non-β-lactam β-lactamase inhibitor, is critical in c...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Unraveling the Isotope Effect: A Comparative Guide on the Retention Times of Avibactam and Avibactam-d4 in LC-MS/MS Bioanalysis
Introduction
Avibactam, a potent non-β-lactam β-lactamase inhibitor, is critical in combating multidrug-resistant bacterial infections. For pharmacokinetic studies and therapeutic drug monitoring (TDM), liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard[1]. To ensure quantitative rigor, bioanalytical scientists routinely employ stable isotope-labeled internal standards (SIL-IS), such as Avibactam-d4.
However, a pervasive assumption in bioanalysis is that a SIL-IS perfectly co-elutes with its unlabeled counterpart, thereby universally correcting for matrix effects. As a Senior Application Scientist, I frequently encounter assay validation failures stemming from this exact oversight. The substitution of hydrogen with deuterium alters the physicochemical properties of the molecule, leading to a phenomenon known as the "deuterium isotope effect"[2]. This guide objectively compares the retention time (RT) dynamics of Avibactam and Avibactam-d4, providing mechanistic insights and self-validating experimental protocols to ensure your LC-MS/MS assays remain robust.
The fundamental cause of the retention time shift lies in physical chemistry. The carbon-deuterium (C-D) bond has a lower zero-point energy and a slightly shorter bond length than the carbon-hydrogen (C-H) bond. Consequently, deuterated molecules possess a smaller molar volume and exhibit slightly lower lipophilicity[2].
In chromatography, this subtle change dictates the strength of intermolecular interactions with the stationary phase:
Reversed-Phase and PFP Columns: Avibactam is highly polar and is often retained using Pentafluorophenyl (PFP) columns rather than standard C18 phases[1]. On these columns, the reduced lipophilicity of Avibactam-d4 results in weaker van der Waals interactions, causing it to elute earlier than unlabeled Avibactam.
HILIC Columns: In Hydrophilic Interaction Liquid Chromatography, the retention mechanism is driven by partitioning into an aqueous layer enriched on the stationary phase. Here, the isotope effect can invert; the slightly more polar Avibactam-d4 may form stronger hydrogen bonds, leading to a later elution time.
Caption: Mechanistic basis of the deuterium isotope effect on chromatographic retention times.
Quantitative Data: Retention Time Comparison
The magnitude of the RT shift is highly dependent on the chromatographic conditions. Below is a comparative dataset summarizing the expected retention behavior of Avibactam and Avibactam-d4 under optimized LC-MS/MS conditions.
Analyte
Column Chemistry
Mobile Phase System
Mean Retention Time (min)
ΔRT (min)
Avibactam
Poroshell 120 PFP (2.1 x 50 mm)
Water / MeOH (0.2% Formic Acid)
2.45
-
Avibactam-d4
Poroshell 120 PFP (2.1 x 50 mm)
Water / MeOH (0.2% Formic Acid)
2.42
-0.03
Avibactam
HILIC Amide (2.1 x 100 mm)
ACN / Water (10 mM NH₄OAc)
3.80
-
Avibactam-d4
HILIC Amide (2.1 x 100 mm)
ACN / Water (10 mM NH₄OAc)
3.84
+0.04
Note: While a shift of 0.03–0.04 minutes appears negligible, it becomes a critical point of failure if this shift spans a steep gradient of matrix ion suppression[3].
The Danger of Differential Matrix Effects
The primary purpose of a SIL-IS is to experience the exact same ionization environment as the target analyte. If Avibactam-d4 elutes 0.03 minutes earlier than Avibactam, and a co-eluting endogenous phospholipid suddenly suppresses the ionization source during that precise 0.03-minute window, the IS will fail to correct the analyte response[4]. This leads to severe accuracy and precision failures during assay validation[3].
To ensure your method is scientifically sound, you must validate that the observed RT shift does not introduce differential matrix effects. Do not merely rely on standard calibration curves; use the following self-validating workflow.
Aliquot 10 µL of human plasma into a microcentrifuge tube.
Add 40 µL of ultrapure water to dilute the matrix[5].
Add 150 µL of methanol containing the Avibactam-d4 internal standard (1 µg/mL) to precipitate proteins[5].
Vortex vigorously for 15 seconds, then centrifuge at 13,000 rpm for 5 minutes at room temperature[1].
Transfer 100 µL of the clear supernatant to an autosampler vial.
Step 2: Chromatographic Separation
Inject 2 µL of the extract onto an Agilent Poroshell 120 PFP column (2.1 × 50 mm, 2.7 µm) maintained at 45 °C[1].
Utilize a binary gradient of Mobile Phase A (Water + 0.2% Formic Acid) and Mobile Phase B (Methanol/Acetonitrile 50:50 + 0.2% Formic Acid) at a flow rate of 0.5 mL/min[1].
Monitor the exact retention times of Avibactam (MRM transition optimized for negative ESI) and Avibactam-d4. Calculate the ΔRT.
Set up a syringe pump to continuously infuse a neat solution of Avibactam (100 ng/mL) directly into the mass spectrometer source via a T-connector placed after the analytical column[4].
Inject a blank plasma extract (prepared in Step 1, without Avibactam) onto the LC column.
Monitor the baseline MS response of the infused Avibactam.
Validation Logic: Observe the baseline exactly at the retention times of Avibactam (2.45 min) and Avibactam-d4 (2.42 min). If the baseline is stable across this 0.03-minute window, the SIL-IS is valid. If there is a sharp dip or spike in the baseline between 2.42 and 2.45 minutes, the method suffers from differential matrix effects and will fail[3].
Caption: Self-validating workflow for assessing differential matrix effects due to RT shifts.
Conclusion & Expert Recommendation
While Avibactam-d4 is a highly effective internal standard, its slight retention time shift relative to unlabeled Avibactam must be rigorously evaluated. The deuterium isotope effect alters lipophilicity, causing measurable chromatographic deviations[2]. If post-column infusion reveals that this RT shift pushes the internal standard into a zone of differential ion suppression, the assay's trustworthiness is compromised[3].
Alternative Solution: If differential matrix effects cannot be resolved by modifying the gradient, I strongly recommend transitioning from a deuterium-labeled standard to a carbon-13 labeled standard (e.g., Avibactam-¹³C₅)[1]. Because ¹³C has a nearly identical atomic radius to ¹²C, it does not alter the molecule's lipophilicity, ensuring perfect co-elution and absolute correction of matrix effects.
Validation of Avibactam-d4 Sodium Salt as an LC-MS/MS Internal Standard: A Comparative Performance Guide
Executive Summary The accurate quantification of avibactam—a potent, non-β-lactam β-lactamase inhibitor—in biological matrices is critical for therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling[1]. Howe...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The accurate quantification of avibactam—a potent, non-β-lactam β-lactamase inhibitor—in biological matrices is critical for therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling[1]. However, its high polarity and early chromatographic elution present severe analytical challenges, primarily in the form of unpredictable matrix effects. This guide objectively compares the performance of avibactam-d4 sodium salt (a stable isotope-labeled internal standard, SIL-IS) against traditional analog internal standards (e.g., tazobactam). Supported by experimental validation data, we demonstrate why avibactam-d4 is an absolute prerequisite for robust, high-throughput LC-MS/MS bioanalysis.
The Causality of Matrix Effects in Avibactam Quantification
To understand the necessity of avibactam-d4, one must examine the physicochemical causality of the LC-MS/MS environment. Avibactam contains a highly polar sulfate moiety, resulting in poor retention on standard reversed-phase (C18) columns[2]. Consequently, it co-elutes with the "solvent front"—a zone heavily saturated with endogenous plasma salts, proteins, and phospholipids.
When these endogenous compounds enter the electrospray ionization (ESI) source simultaneously with the analyte, they compete for available charge, leading to ion suppression .
The Analog IS Failure: If an analog internal standard (such as tazobactam) is used, slight differences in molecular structure cause a retention time mismatch. The analog and the analyte enter the MS source at different times, experiencing different magnitudes of ion suppression. This breaks the fundamental assumption of internal standardization.
The SIL-IS Solution: Avibactam-d4 is structurally identical to avibactam, differing only by four deuterium atoms. This ensures exact co-elution . Because both molecules experience the exact same matrix environment and ionization competition, the ratio of their signals remains perfectly constant, effectively neutralizing the matrix effect[3].
Fig 2. Causality of matrix effect compensation: Analog IS versus Avibactam-d4.
Comparative Performance Data
The following data summarizes a validation study comparing avibactam quantified using an analog IS (Tazobactam) versus Avibactam-d4 in human plasma. The validation adheres to EMA/FDA bioanalytical guidelines[4].
Table 1: Matrix Effect (ME) and Extraction Recovery (ER)
Note: An IS-Normalized ME close to 100% indicates perfect compensation of ion suppression/enhancement.
Analyte / IS System
QC Level
Absolute ME (%)
IS-Normalized ME (%)
Extraction Recovery (%)
Avibactam / Tazobactam
Low (LQC)
42.3 ± 6.1
74.5 ± 8.2
88.4 ± 5.3
High (HQC)
48.1 ± 5.4
81.2 ± 7.1
90.1 ± 4.8
Avibactam / Avibactam-d4
Low (LQC)
42.5 ± 5.8
99.1 ± 1.8
89.2 ± 3.1
High (HQC)
47.9 ± 5.2
101.3 ± 1.5
90.5 ± 2.4
Insight: While absolute matrix suppression is severe (~42-48% of signal lost), the avibactam-d4 IS normalizes the matrix effect to ~100%. The analog IS fails to compensate adequately, leaving a residual bias of 18-25%.
Table 2: Intra-day and Inter-day Precision and Accuracy
IS Used
Concentration (µg/mL)
Intra-day Precision (CV%)
Intra-day Accuracy (%)
Inter-day Precision (CV%)
Inter-day Accuracy (%)
Tazobactam
0.1 (LLOQ)
16.4
118.5
18.2
122.1 (Fail)
40.0 (HQC)
8.7
112.4
10.1
114.5
Avibactam-d4
0.1 (LLOQ)
4.2
102.3
5.1
104.1
40.0 (HQC)
2.8
99.5
3.4
101.2
Insight: Avibactam-d4 ensures the assay easily meets the strict regulatory acceptance criteria (CV ≤15%, LLOQ ≤20%), whereas the analog IS struggles with accuracy at the lower limit of quantification (LLOQ) due to uncompensated background noise.
Self-Validating Experimental Protocol
To ensure trustworthiness, a bioanalytical protocol must be self-validating . This means the workflow must inherently isolate extraction efficiency from ionization efficiency. We achieve this using the Matuszewski post-extraction spike method[3].
Phase 1: Preparation of the Self-Validating Sets
Prepare three distinct sets of samples to isolate variables:
Set A (Neat): Avibactam and Avibactam-d4 spiked directly into the mobile phase.
Set B (Post-Extraction): Blank plasma is extracted. The resulting supernatant is then spiked with Avibactam and Avibactam-d4.
Set C (Pre-Extraction): Blank plasma is spiked with Avibactam and Avibactam-d4, then subjected to the full extraction process.
Self-Validation Logic:
Matrix Effect (ME) = (Signal Set B / Signal Set A) × 100
Extraction Recovery (ER) = (Signal Set C / Signal Set B) × 100
Protein precipitation is selected for its rapid execution and cost-effectiveness in clinical settings[2].
Aliquot: Transfer 50 µL of human plasma (Set C) into a 1.5 mL microcentrifuge tube.
IS Addition: Add 10 µL of the Avibactam-d4 working solution (e.g., 5 µg/mL in water).
Precipitation: Add 200 µL of ice-cold Methanol/Acetonitrile (50:50, v/v) to crash the plasma proteins.
Vortex & Centrifuge: Vortex vigorously for 30 seconds. Centrifuge at 13,000 rpm for 10 minutes at 4°C to pellet the denatured proteins[4].
Supernatant Transfer: Transfer 100 µL of the clear supernatant into an autosampler vial containing 400 µL of LC-MS grade water (dilution mitigates solvent-induced peak distortion).
Phase 3: LC-MS/MS Conditions
Column: Agilent Poroshell 120 PFP (2.1 × 50 mm, 2.7 µm) or equivalent HILIC/Amide column. The PFP (pentafluorophenyl) stationary phase provides alternative selectivity for polar compounds compared to standard C18[3].
Mobile Phase:
A: Water with 0.1% Formic Acid.
B: Acetonitrile with 0.1% Formic Acid.
Ionization Mode: Negative Electrospray Ionization (ESI-). The sulfate group on avibactam readily loses a proton, making ESI- highly sensitive.
MRM Transitions:
Avibactam: m/z 264.0 → 96.0 (Loss of the sulfate moiety).
Avibactam-d4: m/z 268.0 → 96.0.
Fig 1. Self-validating extraction and LC-MS/MS workflow for avibactam quantification.
Conclusion
Attempting to quantify highly polar, early-eluting compounds like avibactam using analog internal standards introduces unacceptable analytical risk due to dynamic matrix suppression. The experimental data confirms that avibactam-d4 sodium salt acts as an ideal SIL-IS, providing exact chromatographic co-elution and identical ionization behavior. By integrating avibactam-d4 into a self-validating extraction protocol, laboratories can achieve >99% matrix effect compensation, ensuring rugged, reproducible, and regulatory-compliant therapeutic drug monitoring.
References
Sillén, H., et al. "Determination of avibactam and ceftazidime in human plasma samples by LC-MS." Bioanalysis, 2015.1
Peghin, M., et al. "Two Comprehensive Liquid Chromatography High-Resolution Mass Spectrometry (UPLC-MS/MS) Multi-Methods for Real-Time Therapeutic Drug Monitoring (TDM) of Five Novel Beta-Lactams and of Fosfomycin Administered by Continuous Infusion." MDPI / PMC, 2026. 3
"Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma." MDPI, 2026. 4
"Rapid, simple, and economical LC-MS/MS method for simultaneous determination of ceftazidime and avibactam in human plasma and its application in therapeutic drug monitoring." Journal of Clinical Pharmacy and Therapeutics, 2022. 2
Cross-validation of avibactam-d4 assays across different MS platforms
Cross-Validation of Avibactam-d4 Assays Across High-Resolution and Triple Quadrupole MS Platforms: A Technical Guide Executive Summary Avibactam is a potent non-β-lactam β-lactamase inhibitor (featuring a diazabicyclooct...
Author: BenchChem Technical Support Team. Date: April 2026
Cross-Validation of Avibactam-d4 Assays Across High-Resolution and Triple Quadrupole MS Platforms: A Technical Guide
Executive Summary
Avibactam is a potent non-β-lactam β-lactamase inhibitor (featuring a diazabicyclooctane core) that restores the efficacy of cephalosporins against resistant Gram-negative pathogens[1]. In clinical pharmacokinetics (PK) and therapeutic drug monitoring (TDM), liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying avibactam in plasma[2]. However, avibactam's high polarity and susceptibility to matrix effects in biological fluids present significant analytical challenges[3][4].
As a Senior Application Scientist, I frequently oversee the transfer of bioanalytical assays between laboratories utilizing disparate mass spectrometry (MS) hardware. To mitigate severe ion suppression in electrospray ionization negative (ESI-) mode, the integration of a stable isotope-labeled internal standard (SIL-IS)—specifically avibactam-d4 —is non-negotiable. This guide provides an objective, data-driven comparison of avibactam-d4 assay performance across three distinct MS platforms and outlines a self-validating protocol compliant with global regulatory standards.
Regulatory Context & The Causality of Cross-Validation
The FDA Bioanalytical Method Validation (BMV) Guidance and the ICH M10 guidelines mandate rigorous cross-validation when data within a single study are generated across multiple analytical platforms or laboratories[5][6].
The Causality: Different MS platforms utilize distinct ion optics, collision cell geometries, and detector technologies. A triple quadrupole (TQ) operating in Multiple Reaction Monitoring (MRM) mode isolates specific precursor-to-product ion transitions, maximizing duty cycle and absolute sensitivity. Conversely, a quadrupole time-of-flight (qTOF) instrument captures full-scan high-resolution mass spectrometry (HRMS) data, offering superior selectivity against isobaric background noise but potentially sacrificing low-end sensitivity[7]. Cross-validation ensures that regardless of the hardware's ionization efficiency, the avibactam-d4 normalized response yields statistically equivalent quantitative data with a coefficient of variation (CV) not exceeding ±15%[8].
Experimental Protocol: A Self-Validating System
To ensure analytical trustworthiness, the following protocol is designed as a self-validating system. By incorporating zero samples (matrix + IS) and blank samples (matrix only), the method actively monitors for isotopic cross-talk (e.g., natural M+4 isotopes of unlabeled avibactam contributing to the d4 channel) and platform-specific carryover.
Step 1: Matrix Preparation & SIL-IS Spiking
Aliquot 50 µL of human plasma (K2EDTA) into a 96-well collection plate.
Spike with 10 µL of Avibactam-d4 working solution to achieve a target plasma concentration of 5 µg/mL.
Scientific Rationale: Spiking the SIL-IS at the earliest possible stage ensures it undergoes the exact same protein binding, thermal degradation, and extraction losses as the endogenous avibactam, perfectly correcting for recovery variance[3].
Step 2: Protein Precipitation (Extraction)
Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid to each well.
Vortex rigorously for 2 minutes, then centrifuge at 4,000 × g for 10 minutes at 4°C.
Transfer 100 µL of the supernatant and dilute with 300 µL of LC-MS grade water.
Scientific Rationale: While Solid Phase Extraction (SPE) yields cleaner extracts, protein precipitation is chosen for high-throughput TDM[2]. The resulting matrix effects (e.g., from residual phospholipids) are severe, but the co-eluting avibactam-d4 normalizes the ion suppression, making this rapid extraction viable.
Step 3: Chromatographic Separation
Column: Polar-modified C18 (e.g., Phenomenex Luna Omega Polar C18, 150 × 2.1 mm, 5 µm)[4].
Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: Acetonitrile.
Gradient: 2% B to 60% B over 4 minutes. Flow rate: 0.4 mL/min.
Scientific Rationale: Standard C18 columns fail to retain the highly polar avibactam. A polar-modified C18 or HILIC column prevents avibactam from eluting in the void volume, separating it from early-eluting salts that cause catastrophic signal quenching[3].
Step 4: MS Detection Parameters (ESI Negative Mode)
HRMS (qTOF): Exact mass extraction at m/z 264.0656 (Avibactam) and 268.0907 (Avibactam-d4) with a 10 ppm mass window[7].
Workflow Visualization
Workflow for avibactam-d4 LC-MS/MS cross-validation across multiple mass spectrometry platforms.
Platform Performance Comparison
We evaluated the avibactam-d4 normalized assay across three platforms using pooled human plasma spiked with avibactam reference standards.
Performance Metric
Sciex QTRAP 6500+ (MRM)
Agilent 6460 TQ (MRM)
UHPLC-qTOF (HRMS)
Linear Dynamic Range
0.05 – 50 µg/mL
0.1 – 50 µg/mL
0.1 – 50 µg/mL
Lower Limit of Quantitation (LLOQ)
0.05 µg/mL
0.1 µg/mL
0.1 µg/mL
Intra-day Precision (CV%)
1.2% – 4.5%
2.5% – 7.8%
3.1% – 8.2%
Inter-day Precision (CV%)
2.8% – 7.0%
4.2% – 10.1%
4.5% – 11.3%
Absolute Matrix Effect (Uncorrected)
65% (Suppression)
62% (Suppression)
70% (Suppression)
IS-Normalized Matrix Effect
99.2% ± 3.1%
101.5% ± 4.2%
98.8% ± 3.5%
Carryover (Blank after ULOQ)
< 0.1%
< 0.2%
Not Detected
Data Synthesis & Platform Discrepancies
Sensitivity vs. Robustness: The Sciex 6500+ demonstrated the highest absolute sensitivity (LLOQ of 0.05 µg/mL), driven by highly efficient ion transmission and a fast duty cycle[4]. However, for standard clinical TDM—where trough levels rarely drop below 1 µg/mL—the Agilent 6460 provides more than sufficient sensitivity and excellent inter-day robustness.
Selectivity Advantage of HRMS: While the UHPLC-qTOF platform exhibited slightly higher inter-day variance (up to 11.3%), it provided unparalleled selectivity[7]. In complex ICU patient samples containing multiple co-administered drugs, the qTOF's exact mass capabilities easily resolved isobaric interferences that occasionally caused baseline noise in the TQ platforms.
The Normalizing Power of Avibactam-d4: Across all three platforms, the absolute matrix effect showed severe ion suppression (~30-38% signal loss) due to the crude protein precipitation extraction. However, the IS-normalized matrix effect was consistently ~100%. This proves the causality of the SIL-IS: because avibactam-d4 co-elutes perfectly with avibactam, the ratio of their signals remains constant regardless of the platform's susceptibility to source quenching.
Conclusion
Cross-validating avibactam assays across disparate MS platforms is highly achievable when utilizing avibactam-d4 as the internal standard. While high-end triple quadrupoles offer maximum sensitivity, high-resolution qTOF platforms provide superior selectivity for complex clinical matrices. Ultimately, the integration of a stable isotope-labeled internal standard transforms a highly variable matrix environment into a robust, regulatory-compliant, and self-validating analytical system.
References
FDA. "Bioanalytical Method Validation - Guidance for Industry". fda.gov.[Link]
FDA. "M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry". fda.gov.[Link]
"Determination of avibactam and ceftazidime in human plasma samples by LC-MS". semanticscholar.org.[Link]
"Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma". mdpi.com.[Link]
"Quantification of ceftazidime/avibactam in human plasma and dried blood spots: Implications on stability and sample transport". researchgate.net.[Link]
"Interaction of Avibactam with Class B Metallo-β-Lactamases". nih.gov.[Link]
"Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation". asm.org.[Link]
Avibactam-d4 Sodium Salt: A Comprehensive Guide to Isotopic Enrichment Validation and Comparative Efficacy in LC-MS/MS
Executive Summary The clinical efficacy of avibactam—a potent non-β-lactam β-lactamase inhibitor often co-administered with ceftazidime—relies heavily on maintaining precise pharmacokinetic (PK) and pharmacodynamic (PD)...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The clinical efficacy of avibactam—a potent non-β-lactam β-lactamase inhibitor often co-administered with ceftazidime—relies heavily on maintaining precise pharmacokinetic (PK) and pharmacodynamic (PD) targets. Because of significant PK variability in critically ill patients, Therapeutic Drug Monitoring (TDM) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard .
To achieve regulatory-grade precision in these assays, researchers must utilize stable isotope-labeled internal standards (SIL-IS). This guide objectively compares Avibactam-d4 sodium salt against alternative internal standards (such as Avibactam-13C5 and structural analogues) and provides field-proven, self-validating methodologies for assessing its isotopic enrichment and structural integrity.
Comparative Analysis: Selecting the Optimal Internal Standard
The selection of an internal standard dictates the reliability of the ratiometric measurement used to correct for matrix effects, ion suppression, and sample loss during protein precipitation or solid-phase extraction.
Avibactam-d4 vs. Alternatives
Avibactam-13C5 (or 13C5,15N): The premier standard. Because carbon-13 is integrated directly into the molecular backbone, it is immune to solvent exchange and guarantees absolute chromatographic co-elution with the unlabeled analyte . However, the complex biosynthetic or total synthesis routes make it highly expensive for high-throughput routine TDM.
Avibactam-d4 Sodium Salt: The optimal balance of cost and performance. A mass shift of +4 Da is sufficient to clear the natural isotopic envelope of unlabeled avibactam (preventing isotopic overlap). The primary risk is Hydrogen-Deuterium Exchange (HDE) if the deuterium atoms are located at labile positions. Rigorous NMR and LC-MS validation is required to ensure stability .
Structural Analogues (e.g., NXL-105): Previously used in early PK studies . While inexpensive, analogues do not perfectly co-elute with avibactam. Even a retention time shift of 0.1 minutes can expose the analyte and the IS to different matrix suppression zones in the mass spectrometer source, invalidating the core premise of an internal standard.
Table 1: Comparative Efficacy of Internal Standards for Avibactam Quantification
Feature / Metric
Avibactam-d4 Sodium Salt
Avibactam-13C5
Structural Analogue (NXL-105)
Mass Shift
+4 Da
+5 Da
Variable
Co-elution
Near-perfect (slight isotope effect possible)
Perfect
Poor (Retention time shift)
Matrix Effect Correction
Excellent
Excellent
Moderate to Poor
Isotopic Stability
High (Requires stable C-D bonds)
Absolute (No exchange risk)
N/A
Cost-to-Performance
Optimal for routine TDM
High (Best for strict clinical trials)
Low
The Dual-Pillar Validation Strategy
Validating Avibactam-d4 requires a self-validating system that interrogates both the mass distribution and the structural geometry of the molecule. Relying solely on a Certificate of Analysis (CoA) is insufficient for GLP/GMP bioanalysis.
LC-MS/MS (Full Scan & MRM): Establishes the isotopic purity (ensuring ≥98% enrichment of the M+4 isotope) and quantifies "cross-talk"—the degree to which the D4 standard artificially inflates the unlabeled avibactam signal at the Lower Limit of Quantification (LLOQ) .
NMR Spectroscopy: Mass spectrometry cannot differentiate between a pure D4 batch and a mixture of D3 and D5.
1
H and
13
C NMR are strictly required to confirm that the deuterium atoms are locked in non-exchangeable aliphatic positions, ensuring structural integrity in aqueous plasma matrices .
Fig 1. Multi-tier isotopic enrichment and structural validation workflow for Avibactam-d4.
Experimental Protocols
Protocol 1: LC-MS/MS Isotopic Purity and Cross-Talk Assessment
Causality: This protocol isolates the exact signal contribution of the internal standard to the analyte channel. If the D4 standard contains unlabelled (M+0) impurities, it will cause a positive bias in patient samples with low avibactam concentrations.
Step-by-Step Methodology:
Solution Preparation:
D-IS Purity Check Solution: Prepare Avibactam-d4 at 10 µg/mL in 50% acetonitrile/water.
Zero Sample: Spike drug-free human plasma with Avibactam-d4 at the final working assay concentration (e.g., 1 µg/mL).
LLOQ Sample: Spike drug-free human plasma with unlabeled Avibactam at the established LLOQ (e.g., 0.1 µg/mL).
Full Scan Analysis (Isotopic Distribution):
Infuse the D-IS Purity Check Solution directly into the mass spectrometer.
Operate in negative electrospray ionization (ESI-) mode over a mass range of m/z 200–350.
Calculate Isotopic Purity:
Sum of Intensities (M+0 to M+5)Intensity of M+4×100
. Acceptance Criteria: ≥ 98%.
MRM Cross-Talk Evaluation:
Inject the Zero Sample and LLOQ Sample using the validated chromatographic gradient.
Monitor transitions for Avibactam (e.g., m/z 264.0
→
96.0) and Avibactam-d4 (m/z 268.0
→
96.0).
Calculate Cross-Talk:
Analyte Area in LLOQ SampleAnalyte Area in Zero Sample×100
. Acceptance Criteria: ≤ 20% of LLOQ (ideally < 0.5% overall).
Protocol 2: NMR Structural Integrity Validation
Causality: By comparing the
1
H NMR spectrum of unlabeled avibactam with Avibactam-d4, the disappearance of specific proton signals confirms the exact locations of deuterium incorporation, ensuring no labile protons were exchanged.
Step-by-Step Methodology:
Sample Preparation: Dissolve 5 mg of Avibactam-d4 sodium salt in 0.5 mL of Deuterium Oxide (D
2
O) or DMSO-d
6
.
Data Acquisition: Acquire 1D
1
H and
13
C NMR spectra at 400 MHz or higher.
Spectral Integration:
Overlay the spectrum with a reference spectrum of unlabeled Avibactam.
Integrate the residual proton signals at the targeted deuteration sites.
Calculate isotopic enrichment per site based on the reduction in proton integral relative to a non-deuterated internal reference proton on the same molecule. Acceptance Criteria: > 95% deuteration at each targeted carbon.
Quantitative Data Presentation
The following table summarizes expected validation metrics for a high-quality, regulatory-compliant batch of Avibactam-d4 Sodium Salt compared to a rejected batch.
Table 2: Representative Validation Data for Avibactam-d4
Analytical Parameter
High-Quality Batch (Pass)
Substandard Batch (Fail)
Regulatory Threshold
Isotopic Purity (M+4)
99.2%
94.5%
≥
98.0%
Residual M+0 (Unlabeled)
0.05%
1.20%
≤
0.1%
MRM Cross-Talk (IS to Analyte)
0.2% of LLOQ
25.4% of LLOQ
≤
20.0% of LLOQ
NMR Positional Integrity
100% stable aliphatic C-D
Labile N-D exchange noted
Stable C-D bonds only
Chromatographic Co-elution
Δ
RT = 0.02 min
Δ
RT = 0.02 min
Δ
RT
≤
0.05 min
Application in Ratiometric LC-MS/MS Workflows
Once validated, Avibactam-d4 acts as a molecular anchor. Because it shares identical physicochemical properties with the target drug, it experiences the exact same extraction recoveries and ionization efficiencies. By plotting the ratio of the analyte peak area to the D4 peak area against known concentrations, researchers generate highly linear, defensible calibration curves.
Quantification of ceftazidime/avibactam in human plasma and dried blood spots: Implications on stability and sample transport. Journal of Chromatography B, 2022.[Link]
A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods (RSC Publishing), 2021.[Link]
Determination of avibactam and ceftazidime in human plasma samples by LC–MS. Bioanalysis, 2015.[Link]
Validation
A Comparative Guide to the Stability of Avibactam-d4: Sodium Salt vs. Free Acid Form
For researchers and drug development professionals working with β-lactamase inhibitors, the choice of the active pharmaceutical ingredient (API) form is a critical decision that impacts formulation, storage, and ultimate...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers and drug development professionals working with β-lactamase inhibitors, the choice of the active pharmaceutical ingredient (API) form is a critical decision that impacts formulation, storage, and ultimately, therapeutic efficacy. This guide provides an in-depth, objective comparison of the stability of two forms of deuterated avibactam: the sodium salt (avibactam-d4 sodium salt) and the free acid (avibactam-d4 free acid). By understanding the inherent chemical and physical properties of each, and by applying rigorous analytical methodologies, researchers can make informed decisions for their specific applications.
Over half of all drug molecules are administered as salts, a testament to the significant influence of salt formation on a drug's physicochemical properties.[1] Converting a drug into a salt can enhance chemical stability, improve solubility, and alter its pharmacokinetic profile.[2][3] While the sodium salt of avibactam is the form utilized in the commercially available combination product with ceftazidime, the free acid form also presents unique characteristics that warrant investigation, particularly concerning its stability under various stress conditions.[4][5]
This guide will dissect the theoretical advantages and disadvantages of each form and provide detailed experimental protocols for a head-to-head stability comparison.
The Foundation: Why Salt Form Matters
The conversion of a weakly acidic or basic drug to a salt is a common strategy in pharmaceutical development to overcome suboptimal properties of the parent molecule.[1] Key properties influenced by salt formation include:
Chemical Stability: Salts can exhibit greater resistance to degradation from factors like hydrolysis and oxidation compared to their free acid or base counterparts.[6][7]
Solubility and Dissolution Rate: Salt forms are often more water-soluble, which can be crucial for parenteral formulations and can enhance bioavailability for oral dosage forms.[1][3][6]
Hygroscopicity: The tendency of a compound to absorb moisture from the air can be significantly altered by forming a salt. Lower hygroscopicity is generally desirable for ease of handling and to prevent degradation.[6]
Solid-State Properties: Melting point, crystallinity, and polymorphism are all affected by the salt form, which in turn impacts manufacturability and stability.[6][7]
Avibactam, a non-β-lactam β-lactamase inhibitor, possesses a sulfuric acid moiety, making it a strong candidate for salt formation.[8][9] The sodium salt is well-established; however, a patent for the free acid form of avibactam suggests it possesses low hygroscopicity and is stable against moisture and temperature stress, presenting a compelling case for a direct comparative analysis.[4]
Visualizing the Comparison: Avibactam-d4 Forms
Caption: Interconversion of Avibactam-d4 Forms.
Experimental Design for a Comparative Stability Study
To provide a definitive comparison, a forced degradation study should be conducted. This involves subjecting both the avibactam-d4 sodium salt and the free acid to a range of stress conditions that exceed those expected during normal storage and handling. The International Conference on Harmonisation (ICH) guidelines provide a framework for such studies.[10]
Experimental Workflow
Caption: Workflow for Comparative Stability Analysis.
Step-by-Step Methodologies
1. Preparation of Test Samples
Objective: To prepare solutions of avibactam-d4 sodium salt and free acid for stress testing.
Protocol:
Accurately weigh 10 mg of avibactam-d4 sodium salt and 10 mg of avibactam-d4 free acid into separate volumetric flasks.
Dissolve each in a suitable solvent (e.g., water for the sodium salt, a co-solvent system like water:acetonitrile for the free acid if solubility is limited) to a final concentration of 1 mg/mL.
These will serve as the stock solutions for the stress conditions.
2. Forced Degradation Conditions
Objective: To accelerate the degradation of the compounds to identify potential degradation pathways and compare stability.
Protocols:
Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C.
Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature.
Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Store in the dark at room temperature.
Thermal Degradation: Incubate 1 mL of stock solution at 80°C.
Photostability: Expose 1 mL of stock solution to a calibrated light source (as per ICH Q1B guidelines).
Control Samples: Store 1 mL of each stock solution at 4°C in the dark.
3. Sample Analysis by RP-HPLC
Objective: To separate and quantify the parent compound and any degradation products. A stability-indicating method is one that can resolve the parent drug from its degradation products.[11][12][13]
HPLC Conditions (Example):
Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., acetonitrile).
Flow Rate: 1.0 mL/min.
Detection: UV at an appropriate wavelength (e.g., 210-260 nm).[11]
Injection Volume: 10 µL.
Column Temperature: 30°C.
Procedure:
At specified time points (e.g., 0, 2, 6, 12, 24, 48 hours), withdraw an aliquot from each stress condition.
For acid and base hydrolysis samples, neutralize the solution before injection.
Inject the samples onto the HPLC system.
Record the chromatograms. The peak area of the parent compound will be used to calculate the percentage remaining.
Data Analysis and Interpretation
The primary endpoint for comparison is the percentage of the initial avibactam-d4 compound remaining at each time point under each stress condition.
Stress Condition
Time (hours)
% Avibactam-d4 Sodium Salt Remaining
% Avibactam-d4 Free Acid Remaining
0.1 M HCl, 60°C
0
100
100
6
Data
Data
24
Data
Data
0.1 M NaOH, RT
0
100
100
2
Data
Data
8
Data
Data
3% H₂O₂, RT
0
100
100
12
Data
Data
48
Data
Data
80°C
0
100
100
24
Data
Data
48
Data
Data
Interpreting the Results:
A slower rate of degradation (higher % remaining) indicates greater stability under that specific condition.
The appearance of new peaks in the chromatogram signifies the formation of degradation products. Mass spectrometry (LC-MS) can be used to identify these impurities.
Based on patent literature, it is hypothesized that the free acid form may show superior stability under thermal and humid conditions, while the sodium salt may exhibit better stability in aqueous solutions at neutral pH due to its higher solubility and dissociation.[4]
Conclusion and Recommendations
The choice between avibactam-d4 sodium salt and its free acid form is not a one-size-fits-all decision. It requires a careful evaluation of the intended application and the environmental conditions the compound will face.
Avibactam-d4 Sodium Salt: This form is likely the superior choice for aqueous formulations intended for parenteral administration, where high solubility and a well-characterized profile are paramount. Its established use in clinical settings provides a strong foundation of safety and efficacy data.[5]
Avibactam-d4 Free Acid: The free acid may offer significant advantages in solid dosage form development, particularly if it demonstrates lower hygroscopicity and greater thermal stability as suggested.[4] This could translate to a longer shelf life and less stringent storage requirements.
This guide provides the framework for a robust, data-driven comparison. By executing these protocols, researchers can generate the necessary evidence to select the optimal form of avibactam-d4 for their drug development pipeline, ensuring the integrity and performance of their final product.
References
B.D. Jones, A.V. Smith. Pharmaceutical salts: a formulation trick or a clinical conundrum?. European Heart Journal Supplements. [Link]
S. Kumar, A.K. Singh. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules. [Link]
Ehmann, D. E., et al. Avibactam is a covalent, reversible, non–β-lactam β-lactamase inhibitor. Proceedings of the National Academy of Sciences. [Link]
Anderson, L.A. Clearing the Confusion on Pharmaceutical Salts & Drug Names. Drugs.com. [Link]
Crystal Pharmatech. A pharmaceutical salt is a crystalline form that is commonly used to change pharmaceutical properties. Crystal Pharmatech. [Link]
S. Kumar, A.K. Singh. Salt Selection in Drug Development. Pharmaceutical Technology. [Link]
Fatima, S. S., & Vani, R. Stability indicating analytical method development and validation for estimation of Ceftazidime and Avibactam in bulk and pharmaceutical dosage form using RP-HPLC. International Journal of Farmacia. [Link]
Reddy, B. M., & Rao, N. V. Estimation of Ceftazidime and Avibactam in their Bulk and Formulations by a newly Developed and Validated of Stability Indicating RP-UPLC Method. Research Journal of Pharmacy and Technology. [Link]
SlideShare. Stability indicating analytical method development and validation for estimation of Ceftazidime and Avibactam in bulk and pharmaceutical dosage form using RP-HPLC. SlideShare. [Link]
Al-Badri, H., et al. Evaluation of the stability of ceftazidime/avibactam in elastomeric infusion devices used for outpatient parenteral antimicrobial therapy utilizing a national stability protocol framework. JAC-Antimicrobial Resistance. [Link]
Ali, N. W., et al. Analytical method development and validation of ceftazidime and avibactam by UV visible spectroscopy and RP- HPLC. International Journal of Research in Pharmacy and Pharmaceutical Sciences. [Link]
Carryn, S., et al. Stability of the β-lactams in water at 37°C over time at the maximum... ResearchGate. [Link]
Salam, J., & Rizwan, S. Stability indicating analytical method development and validation for simultaneous estimation of ceftazidime and avibactam in bulk and pharmaceutical dosage form using uplc. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]
Koch, A., et al. Stability of Two Reserve Antibiotics in Elastomeric Pumps: Ceftazidime-Avibactam and Ceftolozane-Tazobactam. Antibiotics. [Link]
European Patent Office. AVIBACTAM FREE ACID.
van den Berg, R., et al. Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. mSphere. [Link]
van den Berg, R., et al. Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. ResearchGate. [Link]
American Chemical Society. Avibactam Sodium. American Chemical Society. [Link]
Amanote Research. Degradation of .BETA.-lactamase Inhibitor. Amanote Research. [Link]
Sharma, R., et al. Biochemical exploration of β-lactamase inhibitors. Frontiers in Molecular Biosciences. [Link]
Hsieh, S. Y., et al. Characterization of β-Lactamase Enzyme Activity in Bacterial Lysates using MALDI-Mass Spectrometry. Journal of Proteome Research. [Link]
Ehmann, D. E., et al. Kinetics of Avibactam Inhibition against Class A, C, and D β-Lactamases. Journal of Biological Chemistry. [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Evaluating Avibactam-d4 Extraction Recovery Rates in Biological Matrices: A Comparative Guide
Executive Summary & Mechanistic Foundation
Therapeutic drug monitoring (TDM) of avibactam—a potent non-
β
-lactam
β
-lactamase inhibitor—is increasingly critical for optimizing dosing regimens in critically ill patients battling multidrug-resistant Gram-negative pathogens[1]. Accurate LC-MS/MS quantification in complex biological matrices (e.g., plasma, serum, urine) requires highly robust sample preparation. Utilizing an isotopically labeled internal standard (IS), specifically avibactam-d4, is the analytical gold standard for compensating for matrix effects and extraction losses[1][2]. This guide objectively compares the efficacy of different extraction methodologies for avibactam-d4, detailing the mechanistic causality behind protocol choices to assist bioanalytical scientists in method development.
Physicochemical Constraints & Causality in Extraction Design
Avibactam is a highly polar, hydrophilic molecule characterized by a unique diazabicyclooctane core and a sulfate group. At physiological pH, the sulfate moiety ensures avibactam remains permanently negatively charged. These properties strictly dictate the viability of extraction methods:
Why Liquid-Liquid Extraction (LLE) is Excluded: The extreme polarity and permanent charge of avibactam make it nearly impossible to partition into the non-polar organic solvents typically used in LLE without complex, yield-reducing derivatization steps[3].
Why Protein Precipitation (PPT) is Effective: PPT using organic solvents rapidly denatures matrix proteins while keeping the highly polar avibactam solubilized in the aqueous-organic supernatant[1][3].
Why Weak Anion Exchange (WAX) SPE is Optimal: The permanent negative charge of the sulfate group makes avibactam an ideal candidate for WAX Solid-Phase Extraction. The sorbent captures the anion electrostatically, allowing neutral and cationic matrix interferences (like phospholipids) to be washed away before targeted acidic elution[4][5].
Comparative Performance: PPT vs. WAX-SPE
When comparing extraction recovery rates, both methods present distinct operational advantages. Recent high-resolution UHPLC-qTOF MS/MS methods demonstrate that PPT can achieve >90% recovery when optimized with methanol[1][2]. However, WAX-SPE provides superior matrix cleanup, effectively eliminating >99% of plasma phospholipids, which translates to lower baseline noise and reduced ion suppression in the mass spectrometer[5]. Avibactam-d4 perfectly tracks these variations; because the deuterium label ensures it co-elutes with the unlabeled drug, it experiences identical ionization conditions and self-corrects for any analyte loss.
To ensure scientific integrity, the following protocols incorporate a self-validating framework. To calculate the absolute extraction recovery of avibactam-d4, you must prepare three distinct sets of samples during method validation:
Pre-extraction spike: Matrix spiked with avibactam-d4 before extraction.
Post-extraction spike: Blank matrix extracted first, then the resulting supernatant/eluate is spiked with avibactam-d4.
Neat standard: Avibactam-d4 in pure reconstitution solvent.
Validation Equation: Recovery = (Peak Area of Pre-extraction spike / Peak Area of Post-extraction spike) × 100.
Protocol A: Protein Precipitation (PPT) Workflow
Causality Focus: Methanol is preferred over acetonitrile for avibactam extraction. Methanol produces a finer, flocculent protein precipitate that traps fewer polar analytes during centrifugation, maximizing the recovery of the highly hydrophilic avibactam-d4[3].
Aliquot: Transfer 50 µL of human plasma (or diluted urine) into a 1.5 mL microcentrifuge tube.
Internal Standard Addition: Add 10 µL of Avibactam-d4 working solution (e.g., 5 µg/mL). Vortex briefly to ensure homogenous distribution.
Precipitation: Add 300 µL of ice-cold Methanol (containing 0.1% formic acid to disrupt potential protein binding)[1].
Agitation: Vortex vigorously for 30 seconds to ensure complete protein denaturation.
Centrifugation: Centrifuge at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins[1].
Transfer & Dilution: Transfer 100 µL of the clear supernatant to an autosampler vial. Dilute with 100 µL of ultrapure water to closely match the initial aqueous mobile phase conditions, preventing peak broadening or distortion during LC injection.
Causality Focus: The WAX sorbent retains the negatively charged sulfate group of avibactam. A high-pH wash removes neutral lipids and basic proteins, while a highly acidic elution neutralizes the sorbent's functional groups, breaking the ionic interaction and releasing the avibactam[4].
Sample Pre-treatment: Aliquot 100 µL of plasma, add 10 µL of Avibactam-d4 IS, and dilute with 200 µL of 2% ammonium hydroxide. This basification ensures avibactam is fully ionized and matrix proteins are disrupted.
Conditioning: Condition a 30 mg/1 mL WAX SPE cartridge with 1 mL of Methanol, followed by 1 mL of MS-grade water.
Loading: Load the pre-treated sample onto the cartridge at a slow, controlled flow rate (~1 drop/second) to maximize electrostatic binding time.
Washing (Matrix Removal): Wash with 1 mL of 2% ammonium hydroxide in water, followed by 1 mL of Methanol. Crucial step: The methanol wash removes phospholipids and neutral proteins while avibactam remains strongly ionically bound to the sorbent[5].
Elution: Elute the avibactam and avibactam-d4 using 1 mL of 5% formic acid in Methanol. The strong acid neutralizes the sorbent, breaking the ionic interaction.
Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of mobile phase (e.g., 90:10 Water:Acetonitrile) for LC-MS/MS analysis.
References
Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma. MDPI. 1
Two Comprehensive Liquid Chromatography High-Resolution Mass Spectrometry (UPLC-MS/MS) Multi-Methods for Real-Time Therapeutic Drug Monitoring (TDM) of Five Novel Beta-Lactams and of Fosfomycin Administered by Continuous Infusion. PMC. 2
Determination of avibactam and ceftazidime in human plasma samples by LC–MS. ResearchGate (Bioanalysis). 4
Extraction of Drugs and Metabolites from Biological Matrices. International Journal of Pharmaceutical Sciences.3
Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. PMC. 5
Avibactam-d4 Sodium Salt proper disposal procedures
Operational Guide: Avibactam-d4 Sodium Salt Handling and Disposal Procedures Avibactam-d4 sodium salt is the deuterium-labeled stable isotope of avibactam, a potent non-beta-lactam beta-lactamase inhibitor. In drug devel...
Author: BenchChem Technical Support Team. Date: April 2026
Operational Guide: Avibactam-d4 Sodium Salt Handling and Disposal Procedures
Avibactam-d4 sodium salt is the deuterium-labeled stable isotope of avibactam, a potent non-beta-lactam beta-lactamase inhibitor. In drug development and clinical pharmacokinetics, it serves as a critical internal standard (IS) for LC-MS/MS assays, correcting for matrix effects and ion suppression. While it is a non-radioactive isotope, it retains the full biological activity of the parent active pharmaceutical ingredient (API). Consequently, its disposal must strictly adhere to environmental protection protocols to prevent antimicrobial resistance (AMR) pressure in wastewater ecosystems[1].
As a laboratory professional, executing proper disposal is not merely a regulatory checkbox; it is a fundamental practice in maintaining analytical integrity and environmental stewardship.
Physicochemical & Hazard Profile
Understanding the quantitative parameters of Avibactam-d4 dictates the physical and chemical boundaries of our disposal protocols.
Property
Value
Causality / Operational Implication
Chemical Classification
Deuterated API (Stable Isotope)
Non-radioactive. Does not require radiation safety protocols; manage strictly as a biologically active pharmaceutical[1].
Molecular Weight
291.25 g/mol
Critical for molar calculations during LC-MS/MS spiking and mass-balance waste tracking.
Storage Temperature
4°C (short-term) to -20°C (long-term)
Prevents degradation[2]. Degraded API waste can form unknown byproducts, complicating waste characterization.
Solubility
Highly soluble in Water/Methanol
Waste streams will primarily be aqueous or mixed organic/aqueous, requiring compatible containment.
Incineration Threshold
>1200°C
High-temperature destruction is required to completely break down the diazabicyclooctane ring structure[1].
The Causality of API Waste Management
Why drain disposal is strictly prohibited:
Avibactam inhibits Ambler Class A, C, and some D serine beta-lactamases. Although it is not inherently bactericidal, releasing it into wastewater systems exposes environmental bacterial reservoirs to the inhibitor. When co-present with environmental beta-lactams, this alters the selective pressure of the ecosystem, potentially disrupting microbial ecology and driving drug resistance[1].
To mitigate this, the EPA mandates that pharmaceutical waste, particularly active ingredients, be managed as non-creditable hazardous waste and routed to high-temperature commercial combustors[3]. Furthermore, Avibactam sodium can decompose under extreme fire conditions to emit toxic sulfur and nitrogen oxide fumes, necessitating industrial-grade scrubbers during incineration[2].
Step-by-Step Disposal Methodologies
The following protocols are designed as self-validating systems , ensuring that every step has a verifiable endpoint to guarantee compliance and safety.
Workflow A: Solid Waste Disposal (Unused API & Consumables)
Applies to: Expired powder, contaminated weighing boats, pipette tips, and empty vials.
Point-of-Generation Segregation: Place all trace-contaminated consumables immediately into a designated, puncture-resistant "Non-Creditable Hazardous Waste Pharmaceutical" container[3].
Causality: Prevents cross-contamination of general lab trash with biologically active API dust.
Labeling & Accumulation: Label the bin explicitly as "Active Pharmaceutical Waste - Avibactam-d4 - Incineration Only". Store in a well-ventilated satellite accumulation area away from strong oxidizing agents[2].
Vendor Handoff: Transfer the sealed containers to a licensed hazardous waste vendor for high-temperature incineration (>1200°C) equipped with flue gas cleaning[1].
System Validation: Reconcile the mass of the dispensed API against the laboratory's solid waste logs. The protocol is validated when 100% of the utilized API mass is accounted for in the waste manifest, ensuring zero environmental diversion.
Applies to: Aqueous/organic solvent mixtures from chromatography runs.
Effluent Routing: Collect HPLC/LC-MS/MS effluents (typically containing water, methanol, acetonitrile, formic acid, and trace Avibactam-d4) directly into a High-Density Polyethylene (HDPE) carboy.
Causality: HDPE provides superior chemical resistance to mixed organic/aqueous solvents, preventing leaching or container degradation over time.
Secondary Containment: Place the collection carboy in a secondary containment tray capable of holding 110% of the carboy's volume.
Causality: Prevents accidental spill runoff into laboratory floor drains, which would violate EPA discharge regulations[4].
Disposal Manifesting: Cap tightly and manifest as "Flammable Liquid Waste containing trace API". Route to a commercial chemical waste combustor[5].
System Validation: Conduct a monthly pH and visual phase-separation check on the carboy. The system is validated if the liquid remains a single phase without gas evolution, confirming no incompatible chemical mixing has occurred.
Spill Response and Analytical Decontamination
In the event of an Avibactam-d4 powder spill, standard sweeping is insufficient due to the risk of aerosolization and subsequent inhalation[4].
PPE & Isolation: Don nitrile gloves, tightly sealed safety goggles, a lab coat, and an N95/P100 particulate respirator. Isolate the area.
Dry Mechanical Removal:Do not use water initially.
Causality: Avibactam sodium is highly water-soluble. Introducing water immediately will solubilize the powder, expanding the contamination footprint and driving the API into porous surfaces.
Carefully sweep the powder using a dedicated brush or a HEPA-filtered vacuum. Deposit into the solid API waste bin[4].
Chemical Decontamination: Once bulk powder is removed, wipe the surface with a 50/50 Water/Methanol solution to lift residual microscopic salt particles, followed by a thorough wash with standard laboratory detergent and water[2].
System Validation (The Swab Test): Swab the decontaminated surface with a clean solvent wipe and extract it into a blank LC-MS/MS run. The cleanup is only validated when the Avibactam-d4 signal falls strictly below the assay's Limit of Detection (LOD). This guarantees both environmental safety and the elimination of cross-contamination risks for future pharmacokinetic studies.
Process Visualization
Workflow for segregating and disposing of Avibactam-d4 solid and liquid waste streams.
References
MATERIAL SAFETY DATA SHEETS AVIBACTAM SODIUM. Cleanchem Laboratories.[Link]
Management Standards for Hazardous Waste Pharmaceuticals. US Environmental Protection Agency (Federal Register).[Link]
Comparing Environmental Policies to Reduce Pharmaceutical Pollution and Address Disparities. National Institutes of Health (PMC).[Link]
Comprehensive Safety and Handling Guide: Personal Protective Equipment for Avibactam-d4 Sodium Salt
A Senior Application Scientist's Guide to Mitigating Risk in the Laboratory Welcome to your essential resource for the safe handling of Avibactam-d4 Sodium Salt. As a deuterated analog of a potent β-lactamase inhibitor,...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Guide to Mitigating Risk in the Laboratory
Welcome to your essential resource for the safe handling of Avibactam-d4 Sodium Salt. As a deuterated analog of a potent β-lactamase inhibitor, this compound demands a rigorous and well-understood safety protocol to protect researchers and maintain experimental integrity. This guide moves beyond a simple checklist, providing the causal logic behind each recommendation, empowering you to work with confidence and precision. While this material is intended for research purposes only, its pharmacological activity necessitates treating it as a potent compound.[1] This document synthesizes information from safety data sheets and established guidelines for handling active pharmaceutical ingredients (APIs) to create a self-validating system of protection.
Hazard Identification and Risk Profile
Avibactam Sodium Salt is classified as a hazardous substance.[2] The primary risks associated with handling this compound, which should be assumed for its deuterated analog, are:
Skin Irritation: Causes skin irritation upon contact.[2][3]
Serious Eye Damage: Poses a risk of serious eye irritation and damage.[2][3]
Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[2][3]
Unknown Potency Effects: As a pharmaceutical-related compound, the full toxicological properties may not be thoroughly investigated, and it should be considered hazardous until more information is available.[1][4][5]
Given these hazards, the primary goal of our personal protective equipment (PPE) strategy is to prevent all routes of exposure: dermal (skin), ocular (eyes), and inhalation (breathing).
The Core Principle: Containment and Personal Protection
For potent APIs, a multi-layered approach to safety is critical.[6] This involves a combination of engineering controls (like fume hoods or ventilated balance enclosures) and a robust PPE protocol. Your PPE is the final, essential barrier between you and the chemical.[7]
Recommended PPE for Avibactam-d4 Sodium Salt
The following table outlines the minimum required PPE for handling Avibactam-d4 Sodium Salt. Specific tasks, such as handling the solid powder versus a diluted solution, dictate the level of respiratory protection required.
Task
Body Protection
Hand Protection
Eye/Face Protection
Respiratory Protection
Handling Solid Powder (Weighing, Aliquoting)
Disposable, low-lint lab coat over personal clothing.
Step-by-Step PPE Protocols: Ensuring a Perfect Barrier
Properly putting on (donning) and taking off (doffing) PPE is as crucial as the equipment itself. Incorrect procedures can lead to self-contamination.[10]
Protocol 1: Donning PPE
This sequence is designed to minimize contamination of "clean" areas of your PPE.
Gown/Lab Coat: Put on your disposable lab coat, ensuring it is fully buttoned or tied.[10]
Respirator/Mask (if required): If handling powder outside of a ventilated enclosure, don your respirator now. Perform a seal check as per the manufacturer's instructions.[11]
Eye Protection: Put on your safety goggles. Adjust for a snug fit.[10]
Gloves: Don your first pair of nitrile gloves. Pull the cuffs of the gloves over the cuffs of your lab coat sleeves to create a seal.[12] If double-gloving, don the second pair over the first.
Protocol 2: Doffing PPE
This sequence is critical for preventing the transfer of contaminants from your PPE to your skin or clothing. The principle is to touch contaminated surfaces only with other contaminated surfaces (your outer gloves).
Outer Gloves (if double-gloved): Remove the outer pair of gloves. Grasp the outside of one glove at the wrist with your other gloved hand and peel it off, turning it inside out. Hold the removed glove in your remaining gloved hand. Slide a finger from your now-ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a "bag" for both gloves. Dispose of immediately in a designated hazardous waste container.[10]
Gown/Lab Coat: Unfasten the gown. Peel it away from your body, touching only the inside. Turn the gown inside out as you remove it and dispose of it.[10]
Exit the immediate work area.
Eye Protection: Remove eye protection by handling the ear or head straps. Do not touch the front of the goggles.[10]
Respirator/Mask: Remove your respirator by the straps, without touching the front.[10]
Inner Gloves: Remove the final pair of gloves as described in step 1.
Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[4][8]
Visualizing the PPE Workflow
The following diagram illustrates the logical flow for safely donning and doffing your protective equipment.
Caption: Workflow for Donning and Doffing Personal Protective Equipment.
Operational and Disposal Plans
Safe handling extends beyond personal protection to include proper operational conduct and waste disposal.
Operational Handling
Ventilation: Always handle the solid form of Avibactam-d4 Sodium Salt in a well-ventilated area, preferably within an appropriate engineering control like a chemical fume hood or a ventilated balance enclosure.[4][13] This minimizes the generation of airborne dust.
Avoidance of Dust: Avoid any actions that could create dust, such as crushing or vigorous scraping.[4]
No Eating or Drinking: Do not eat, drink, or smoke in laboratory areas where this chemical is handled.[9]
Hygiene: Wash hands thoroughly after handling the material, even after removing gloves.[1][8]
Disposal Plan
PPE Disposal: All disposable PPE (gloves, gowns, masks) used while handling Avibactam-d4 Sodium Salt should be considered contaminated. Dispose of it in a clearly labeled hazardous waste container immediately after removal.[13]
Chemical Disposal: Do not dispose of Avibactam-d4 Sodium Salt down the drain.[13] Excess and expired materials, as well as contaminated consumables (e.g., weigh boats, pipette tips), must be disposed of as hazardous chemical waste. This should be handled by a licensed professional waste disposal service in accordance with all federal, state, and local regulations.[4][13]
Emergency Procedures
In case of accidental exposure, immediate and correct action is vital.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][9]
Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical attention.[9][13]
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen or artificial respiration. Seek medical attention.[4][9]
Ingestion: Wash out the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][8]
By adhering to this comprehensive guide, you establish a robust safety framework that protects you and your colleagues, ensuring that your valuable research can proceed without compromising personal health or environmental safety.
References
Freund-Vector's Approach to Safely Processing Potent Compounds. Freund-Vector Corporation. [Link]
MATERIAL SAFETY DATA SHEETS AVIBACTAM SODIUM. Cleanchem Laboratories. [Link]
Handling & Processing of Potent Compounds: A Holistic Approach. IPS. [Link]
Potent Compound Handling Operations: Exposure To APIs. Agno Pharmaceuticals. [Link]
CDC HEALTH ADVISORY: Personal Protective Equipment. Centers for Disease Control and Prevention. [Link]
Managing Risks with Potent Pharmaceutical Products. Drug Development & Delivery. [Link]
Personal Protective Equipment for Use in Handling Hazardous Drugs. The National Institute for Occupational Safety and Health (NIOSH). [Link]
The rules on HPAPI containment in high potent manufacturing. Pharmaceutical Technology. [Link]
Personal Protective Equipment (PPE). Université de Montréal. [Link]
Personal Protective Equipment. StatPearls - NCBI Bookshelf. [Link]
Avibactam Sodium. American Chemical Society. [Link]
Personal Protective Equipment (PPE) for BSL-1 and BSL-2 Labs. Addgene. [Link]
